Technical Documentation Center

4-Bromo-3-chloro-7,8-dimethylquinoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-3-chloro-7,8-dimethylquinoline
  • CAS: 1209401-24-0

Core Science & Biosynthesis

Foundational

A Strategic Guide to Unlocking the Therapeutic Potential of 4-Bromo-3-chloro-7,8-dimethylquinoline: A Prospective Analysis

Authored for Researchers, Scientists, and Drug Development Professionals Executive Summary: The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a w...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] This guide focuses on the novel derivative, 4-Bromo-3-chloro-7,8-dimethylquinoline. While no direct research on this specific molecule has been published to date, this document serves as a strategic whitepaper, leveraging data from structurally related analogues to build a compelling scientific case and a detailed roadmap for its investigation. By analyzing the known effects of halogen (bromo-, chloro-) and alkyl (dimethyl-) substitutions on the quinoline core, we will project its therapeutic potential and outline a comprehensive, step-by-step methodology for its synthesis, screening, and mechanistic evaluation.

The Quinoline Scaffold: A Privileged Structure in Drug Discovery

Quinoline, a heterocyclic aromatic compound, is a highly valued pharmacophore due to its ability to interact with a diverse range of biological targets.[1][3] Its derivatives have been successfully developed into drugs for treating cancer, microbial infections, and inflammatory diseases.[1][4] The versatility of the quinoline ring allows for extensive structural modifications, enabling fine-tuning of its pharmacological profile.[1]

Rationale for Investigating 4-Bromo-3-chloro-7,8-dimethylquinoline:

The specific substitutions on the target molecule are not arbitrary. Each functional group is hypothesized to contribute to a unique pharmacological profile based on established structure-activity relationships (SAR):

  • Halogenation (4-Bromo, 3-Chloro): The presence of halogens on the quinoline ring is strongly associated with potent antimicrobial and anticancer activities.[5][6] Halogenated quinolines are known to be effective against drug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and are capable of eradicating persistent bacterial biofilms.[5][6] In the context of cancer, bromo- and chloro-substitutions can enhance cytotoxicity against various cancer cell lines.[7][8]

  • Methylation (7,8-Dimethyl): The addition of dimethyl groups can modulate the lipophilicity and metabolic stability of the molecule, potentially improving its pharmacokinetic properties.[3] Furthermore, specific substitutions at these positions have been linked to antiproliferative activity.[1] For instance, certain dimethyl-substituted quinolines have shown potent activity against leukemia and breast cancer cell lines.[1]

Based on these precedents, it is hypothesized that 4-Bromo-3-chloro-7,8-dimethylquinoline could emerge as a promising candidate for either an anticancer or an antimicrobial agent, or potentially a dual-action therapeutic.

Proposed Synthetic and Characterization Workflow

A robust and efficient synthesis is the first critical step. The Friedländer synthesis is a classic and versatile method for constructing quinoline rings and can be adapted for this specific derivative.[9] Microwave-enhanced variations of this synthesis have been shown to rapidly produce halogenated quinolines with high yields.

Proposed Experimental Protocol: Microwave-Assisted Synthesis
  • Reactant Preparation: Procure or synthesize the key precursors: an appropriately substituted 2-aminobenzaldehyde or 2-aminoketone (e.g., 2-amino-3,4-dimethylacetophenone) and a β-dicarbonyl compound containing the necessary halogen substitutions.

  • Microwave Reaction: Combine the precursors in a sealed microwave vial, potentially with a catalyst- and protecting-group-free approach to enhance efficiency.

  • Irradiation: Subject the mixture to microwave irradiation at a controlled temperature and time to drive the cyclization reaction.

  • Purification: After cooling, purify the crude product using column chromatography on silica gel to isolate the target compound, 4-Bromo-3-chloro-7,8-dimethylquinoline.

  • Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques:

    • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

    • Mass Spectrometry (MS)

    • Infrared (IR) Spectroscopy

G cluster_synthesis Synthesis & Purification cluster_characterization Structure Verification Reactants Reactants Microwave Microwave Reactants->Microwave Friedländer Annulation Purification Purification Microwave->Purification Crude Product NMR NMR Purification->NMR Pure Compound MS MS NMR->MS IR IR MS->IR Final_Compound 4-Bromo-3-chloro- 7,8-dimethylquinoline IR->Final_Compound Verified Structure

Caption: Proposed workflow for synthesis and characterization.

A Tiered Strategy for Therapeutic Potential Screening

A systematic, multi-tiered screening approach is essential to efficiently identify the primary biological activity of the novel compound.

Tier 1: Broad-Spectrum Biological Activity Profiling

The initial screening should cover the most probable therapeutic areas based on the SAR analysis.

Therapeutic Area Assay Type Cell Lines / Strains Positive Controls Primary Endpoint
Anticancer MTT or MTS Cytotoxicity AssayNCI-60 cell line panel (or a representative subset: e.g., MCF-7 (Breast), A549 (Lung), HT29 (Colon))[10]Doxorubicin, CisplatinIC₅₀ (50% inhibitory concentration)
Antibacterial Broth Microdilution AssayS. aureus (MRSA), S. epidermidis (MRSE), E. faecium (VRE)[5][6]Vancomycin, LinezolidMIC (Minimum Inhibitory Concentration)
Antifungal Broth Microdilution AssayCandida albicans, Cryptococcus neoformans[11]Amphotericin B, FluconazoleMIC (Minimum Inhibitory Concentration)
Antibiofilm Crystal Violet Staining AssayMature biofilms of MRSA and C. albicans[5][11]Rifampicin (for MRSA)MBEC (Minimum Biofilm Eradication Concentration)
Tier 2: Focused Investigation and Mechanism of Action (MoA) Studies

Based on promising results from Tier 1, the investigation should pivot to a more in-depth analysis. Assuming the compound shows significant anticancer activity, the following workflow is proposed.

G Hit Potent Anticancer Activity (Tier 1 Screening) CellCycle Cell Cycle Analysis (Flow Cytometry) Hit->CellCycle Apoptosis Apoptosis Assay (Annexin V/PI Staining) Hit->Apoptosis TargetID Target Identification (Microarray, Proteomics) CellCycle->TargetID Identify cell cycle arrest (e.g., G2/M phase) Apoptosis->TargetID Confirm apoptotic induction Pathway Signaling Pathway Analysis (Western Blot) TargetID->Pathway Hypothesized Target (e.g., Tubulin, Kinase) InVivo In Vivo Xenograft Model Pathway->InVivo Validate MoA

Caption: Tier 2 workflow for investigating anticancer mechanism.

Hypothetical Mechanism: Inhibition of Tubulin Polymerization

Many quinoline derivatives exert their anticancer effects by interfering with microtubule dynamics, a critical process for cell division.[7] This makes tubulin a high-priority potential target.

Proposed Experimental Protocol: Tubulin Polymerization Assay

  • Reagents: Use a commercially available tubulin polymerization assay kit containing purified tubulin, polymerization buffer, and a reference inhibitor (e.g., colchicine).

  • Assay Setup: In a 96-well plate, combine the tubulin and buffer. Add varying concentrations of the 4-Bromo-3-chloro-7,8-dimethylquinoline derivative.

  • Data Acquisition: Measure the change in fluorescence or absorbance over time at 37°C using a plate reader. Tubulin polymerization increases the signal.

  • Analysis: Compare the polymerization curves of the treated samples to the vehicle control and the positive control. Inhibition is indicated by a suppression of the signal increase.

If tubulin inhibition is confirmed, a plausible downstream signaling cascade would involve the activation of the spindle assembly checkpoint, leading to mitotic arrest and subsequent apoptosis.

G Compound 4-Bromo-3-chloro- 7,8-dimethylquinoline Tubulin β-Tubulin (Colchicine Binding Site) Compound->Tubulin Binds to Microtubule Microtubule Dynamics Disrupted Tubulin->Microtubule Inhibits Polymerization SAC Spindle Assembly Checkpoint (SAC) Activated Microtubule->SAC MitoticArrest Mitotic Arrest (G2/M Phase) SAC->MitoticArrest Caspase Caspase Cascade Activation MitoticArrest->Caspase Apoptosis Apoptosis Caspase->Apoptosis

Caption: Hypothetical signaling pathway for tubulin inhibition.

Conclusion and Future Directions

This guide presents a prospective yet scientifically grounded framework for evaluating the therapeutic potential of the novel compound 4-Bromo-3-chloro-7,8-dimethylquinoline. By leveraging established knowledge of related quinoline derivatives, we have built a strong hypothesis for its potential as an anticancer or antimicrobial agent. The outlined workflows for synthesis, tiered screening, and mechanism of action studies provide a clear and actionable path for its preclinical development. Successful validation through this proposed research program could position this derivative as a valuable new lead compound in the ongoing search for more effective therapeutics.

References

  • University of Florida. (2020, December 21). Halogenated Quinolines: Antibacterial Agents that Prevent and Eradicate Microbial Biofilms.
  • Sharma, P., et al. (2016, December 1). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.
  • Garrison, A. T., et al. (2018). The Path to New Halogenated Quinolines With Enhanced Activities Against Staphylococcus epidermidis. Journal of Medical Chemistry.
  • Priya, M. G. R., et al. (2024). Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Chemical and Pharmaceutical Research.
  • Garrison, A. T., et al. (2016, July 27). Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines with antibacterial and biofilm eradication activities against drug resistant and tolerant bacteria. MedChemComm.
  • Yang, H., et al. (2016, August 15). In vitro antifungal and antibiofilm activities of halogenated quinoline analogues against Candida albicans and Cryptococcus neoformans. PubMed.
  • Various Authors. (2023, January 5). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry.
  • Various Authors. (2024, October 15). Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar.
  • Various Authors. Synthesis of 4‐Halo Quinolines and Its Applications. ResearchGate.
  • Garrison, A. T., et al. (2018, November 3). (PDF) The Path to New Halogenated Quinolines With Enhanced Activities Against Staphylococcus epidermidis. ResearchGate.
  • Various Authors. (2022, April 2). The Potential of 2-Substituted Quinolines as Antileishmanial Drug Candidates. MDPI.
  • Various Authors. (2024, September 25). Quinoline Derivative Green Synthesis: Unveiling Anticancer Potential through Synergistic Insights and Molecular Docking Analysis. Bentham Science.
  • Various Authors. Synthesis of 4-haloquinolines and their fused polycyclic derivatives. Math-Net.Ru.
  • Tyagi, S., & Salahuddin. (2022). Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.
  • Various Authors. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. PMC.
  • Various Authors. (2022). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. PMC.
  • Various Authors. (2010, December 14). A Regioselective SNAr Reaction of Poly-halo-quinoline-3-carboxylates with Phenol, Thiophenol, or N-Methylaniline. Taylor & Francis.
  • Various Authors. (2025, May 6). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
  • Various Authors. (2025, October 30). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review.
  • Ökten, S., et al. (2019, March 15). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed.
  • Baragaña, B., et al. (2021, March 12). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry.
  • Kumar, S., Bawa, S., & Gupta, H. Biological Activities of Quinoline Derivatives. Bentham Science.
  • Various Authors. (2011). Synthesis of 3-Haloquinolines via the Friedländer Reaction. Sci-Hub.
  • Kalluraya, B., et al. (2009, November 15). Synthesis and antimicrobial activities of novel quinoline derivatives carrying 1,2,4-triazole moiety. PubMed.

Sources

Exploratory

The 3,4-Dihaloquinoline Scaffold: A Lynchpin for Innovation in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary The quinoline core is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The quinoline core is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents. Within this privileged class, the 3,4-dihaloquinoline scaffold has emerged as a particularly powerful and versatile platform for drug discovery. The strategic placement of two distinct halogen atoms on the pyridine ring creates a hub of chemical reactivity that can be precisely and selectively manipulated. This guide provides a comprehensive overview of the synthesis, selective functionalization, and diverse applications of the 3,4-dihaloquinoline core, with a focus on its role in the development of targeted anticancer therapeutics, particularly kinase inhibitors.

The Strategic Advantage of Dihalogenation

Halogen atoms are not mere passive substituents in drug design. Their introduction onto a scaffold can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. For the quinoline ring system, halogenation, particularly at the C3 and C4 positions, offers several key advantages:

  • Modulation of Physicochemical Properties: Halogens can alter lipophilicity, metabolic stability, and membrane permeability, crucial parameters for oral bioavailability and drug-like characteristics.

  • Orthogonal Chemical Handles: The C3 and C4 positions, when halogenated, exhibit differential reactivity. This allows for sequential and site-selective introduction of various substituents, enabling the rapid generation of diverse chemical libraries from a single, common intermediate.

  • Enhanced Biological Activity: The electron-withdrawing nature of halogens can modulate the pKa of the quinoline nitrogen and influence key interactions with biological targets, such as hydrogen bonding or halogen bonding, often leading to enhanced potency.

The 3,4-dihaloquinoline scaffold, therefore, is not just a building block but a strategic linchpin that allows chemists to systematically explore chemical space and optimize structure-activity relationships (SAR).

Synthesis of the 3,4-Dihaloquinoline Core

The construction of the 3,4-dihaloquinoline scaffold is typically achieved through a multi-step sequence that first builds a quinolin-4-one intermediate, which is subsequently di-halogenated. A common and robust approach involves the Gould-Jacobs reaction followed by treatment with a halogenating agent like phosphorus oxychloride (POCl₃).[1]

Diagram: Proposed Synthetic Pathway

G cluster_0 Step 1: Gould-Jacobs Reaction cluster_1 Step 2: Thermal Cyclization cluster_2 Step 3: Saponification & Decarboxylation cluster_3 Step 4: Dichlorination Aniline Substituted Aniline Intermediate1 Anilinoacrylate Intermediate Aniline->Intermediate1 Heat (125°C) Malonate Diethyl Ethoxymethylenemalonate Malonate->Intermediate1 QuinolinoneEster Ethyl 4-hydroxyquinoline-3-carboxylate Intermediate1->QuinolinoneEster High-boiling solvent (e.g., Dowtherm A), Reflux Hydroxyquinoline 4-Hydroxyquinoline QuinolinoneEster->Hydroxyquinoline 1. NaOH, Reflux 2. Acidification 3. Heat Dihaloquinoline 3,4-Dichloroquinoline Scaffold Hydroxyquinoline->Dihaloquinoline POCl₃, Reflux

Caption: A common synthetic route to the 3,4-dichloroquinoline scaffold.

Experimental Protocol: Synthesis of 3,4-Dichloroquinoline Scaffold

This protocol is adapted from established methodologies for quinoline synthesis.[1]

  • Step 1: Synthesis of Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate.

    • A mixture of 3-(trifluoromethyl)aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq) is heated at approximately 125 °C for 1 hour.

    • The resulting anilinoacrylate intermediate is added portion-wise to a high-boiling point solvent (e.g., Dowtherm A) pre-heated to its boiling point.

    • The mixture is refluxed for 1-2 hours to facilitate thermal cyclization. Upon cooling, the product crystallizes and can be collected by filtration.

  • Step 2: Saponification to 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid.

    • The crude ester from the previous step is suspended in a 10% aqueous solution of sodium hydroxide.

    • The mixture is heated to reflux until a clear solution is obtained (typically 1-2 hours), indicating complete hydrolysis of the ester.

    • After cooling, the solution is carefully acidified with concentrated hydrochloric acid, causing the carboxylic acid to precipitate. The solid is collected by filtration and washed with water.

  • Step 3: Decarboxylation to 4-hydroxy-7-(trifluoromethyl)quinoline.

    • The dried carboxylic acid is heated in a high-boiling point solvent (e.g., Dowtherm A) to effect decarboxylation, yielding the 4-hydroxyquinoline derivative.

  • Step 4: Chlorination to 3,4-Dichloro-7-(trifluoromethyl)quinoline.

    • The 4-hydroxyquinoline derivative is treated with an excess of phosphorus oxychloride (POCl₃).

    • The reaction mixture is heated to reflux for several hours.

    • After cooling, the excess POCl₃ is carefully quenched (e.g., by slowly adding to ice-water). The product is then extracted with a suitable organic solvent (e.g., ethyl acetate), and purified by column chromatography.

Chemical Reactivity and Selective Functionalization

The true synthetic utility of the 3,4-dihaloquinoline scaffold lies in the differential reactivity of the two halogen atoms. The C4-chloro position is significantly more activated towards nucleophilic aromatic substitution (SNAr) than the C3-chloro position.[2] This is due to the electron-withdrawing effect of the quinoline nitrogen atom, which stabilizes the negatively charged Meisenheimer intermediate formed during nucleophilic attack at the C4 position. This reactivity difference allows for a programmed, stepwise functionalization of the scaffold.

Diagram: Selective Functionalization Pathways

G cluster_0 C4-Selective Reactions (More Reactive Site) cluster_1 C3-Selective Reactions (Less Reactive Site) Core 3,4-Dichloroquinoline Scaffold Intermediate1 3-Chloro-4-substituted-quinoline Core->Intermediate1 [Pd], Base SNAr Nucleophilic Aromatic Substitution (SNAr) R-NH₂, R-OH, R-SH SNAr->Intermediate1 Suzuki1 Suzuki Coupling R-B(OH)₂ Suzuki1->Intermediate1 Buchwald Buchwald-Hartwig Amination R'-NH₂ FinalProduct 3,4-Disubstituted Quinoline Buchwald->FinalProduct Suzuki2 Suzuki Coupling R'-B(OH)₂ Suzuki2->FinalProduct Intermediate1->Core [Pd], Base Intermediate1->FinalProduct

Caption: Stepwise functionalization exploiting the differential reactivity of C4 and C3 halogens.

Key Functionalization Reactions & Protocols

A. C4-Selective Nucleophilic Aromatic Substitution (SNAr)

This is often the first step in diversifying the scaffold, where the more reactive C4-chloro is displaced by amines, alcohols, or thiols.

  • Experimental Protocol: SNAr with an Amine [2]

    • Dissolve 3,4-dichloroquinoline (1.0 eq) in a suitable solvent (e.g., DMF, Dioxane).

    • Add the desired primary or secondary amine (1.1 - 1.5 eq) and a base (e.g., K₂CO₃, DIPEA) (2.0 - 3.0 eq).

    • Heat the reaction mixture to between 80 °C and 120 °C.

    • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

    • Upon completion, cool the mixture, pour it into water, and extract the product with an organic solvent (e.g., ethyl acetate).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

B. C4-Selective Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is used to form C-C bonds, attaching aryl, heteroaryl, or alkyl groups at the C4 position.

  • Experimental Protocol: Suzuki-Miyaura Coupling [2]

    • In a reaction vessel, combine the 3,4-dichloroquinoline (1.0 eq), the desired arylboronic acid (1.2 - 1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 - 0.05 eq), and a base (e.g., K₂CO₃, Cs₂CO₃) (2.0 - 3.0 eq).

    • Add a degassed solvent system (e.g., Dioxane/water).

    • Heat the reaction mixture under an inert atmosphere (e.g., Argon) to between 80 °C and 110 °C.

    • Monitor the reaction by TLC or LC-MS.

    • Once complete, cool the reaction, add water, and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate. Purify by column chromatography.

C. C3-Selective Buchwald-Hartwig Amination

After functionalizing the C4 position, the less reactive C3-chloro can be targeted, often requiring stronger conditions or more specialized catalyst systems, such as those used in Buchwald-Hartwig amination.

  • Experimental Protocol: Buchwald-Hartwig Amination [2]

    • To an oven-dried reaction vessel under an inert atmosphere, add the palladium catalyst (e.g., Pd₂(dba)₃, 0.01 - 0.05 eq), a phosphine ligand (e.g., XPhos, 0.02 - 0.10 eq), and a strong base (e.g., NaOt-Bu, 1.5 - 2.0 eq).

    • Add the 3-chloro-4-substituted-quinoline (1.0 eq) and an anhydrous solvent (e.g., Toluene).

    • Add the desired amine (1.1 - 1.5 eq) to the mixture.

    • Heat the reaction to between 90 °C and 120 °C until the starting material is consumed.

    • Cool the reaction mixture, dilute with an organic solvent, and filter through a pad of celite to remove catalyst residues.

    • Concentrate the filtrate and purify the crude product by column chromatography.

Medicinal Chemistry Applications: Targeting Cancer

The 3,4-dihaloquinoline scaffold is a proven platform for the development of potent anticancer agents, largely due to its suitability for creating kinase inhibitors.

Kinase Inhibition

Many clinically successful kinase inhibitors feature a heterocyclic core that anchors the molecule within the ATP-binding site of the target kinase. The 3,4-disubstituted quinoline motif is an excellent mimic of the adenine ring of ATP. The substituent at the C4 position often projects into the solvent-exposed region, allowing for modifications to enhance potency and selectivity, while the substituent at the C3 position can be used to fine-tune interactions within the binding pocket.

  • Mechanism of Action: These compounds typically act as ATP-competitive inhibitors. The quinoline nitrogen often forms a critical hydrogen bond with a "hinge" region residue in the kinase domain, a key interaction for anchoring the inhibitor.

Diagram: Simplified Kinase Inhibition Pathway

G cluster_0 Cell Signaling cluster_1 Inhibition GF Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GF->Receptor Kinase Intracellular Kinase (e.g., PI3K, Src) Receptor->Kinase ATP Pathway Downstream Signaling (Proliferation, Survival) Kinase->Pathway Inhibitor 3,4-Disubstituted Quinoline Inhibitor Inhibitor->Kinase Blocks ATP Binding

Caption: Quinoline inhibitors block ATP binding, halting downstream cancer cell signaling.

Structure-Activity Relationship (SAR) Insights

SAR studies of quinoline-based anticancer agents reveal key trends that can be explored using the 3,4-dihaloquinoline scaffold.[3]

  • C4-Position: Substitution at C4 with anilino (phenylamino) groups is a classic strategy for targeting kinases like Src and PI3K.[3] The nature of the aniline ring's substituents is crucial for optimizing potency and selectivity.

  • C3-Position: The introduction of small, functional groups at C3 can influence binding affinity and physicochemical properties. For instance, a cyano group at C3 has been shown to be important for the activity of some Src inhibitors.

  • Quinoline Core: Substitutions on the benzo part of the quinoline ring can modulate solubility and metabolic stability, or provide additional interaction points with the target protein.

Data Presentation: Anticancer Activity of Substituted Quinolines

The following table summarizes the in vitro cytotoxic activity of representative quinoline derivatives against various human cancer cell lines, demonstrating the potential of this scaffold.

Compound IDScaffold TypeCancer Cell LineIC₅₀ (µM)Reference
Compound 17 3-Chloroquinoline-benzenesulfonamideHeLa (Cervical)8.32[3]
Compound 17 3-Chloroquinoline-benzenesulfonamideMDA-MB231 (Breast)9.14[3]
Compound 3b Quinoline-dihydrazoneMCF-7 (Breast)7.016[4]
Compound 3c Quinoline-dihydrazoneMCF-7 (Breast)7.05[4]
Compound 11 Dibromo-dimethoxy-hydroxyquinolineHT29 (Colon)5.45
Compound 11 Dibromo-dimethoxy-hydroxyquinolineHeLa (Cervical)7.2

Note: The compounds listed are illustrative of the anticancer potential of functionalized quinolines, many of which can be accessed via a 3,4-dihaloquinoline synthetic strategy.

Conclusion and Future Perspectives

The 3,4-dihaloquinoline scaffold represents a pre-activated and highly versatile platform for modern medicinal chemistry. Its predictable and selective reactivity allows for the systematic and efficient synthesis of compound libraries tailored for specific biological targets. While its application in developing kinase inhibitors for oncology is well-documented, the potential of this scaffold extends to other therapeutic areas, including infectious diseases and neurodegenerative disorders.

Future research will likely focus on leveraging this core to develop novel covalent inhibitors, proteolysis-targeting chimeras (PROTACs), and molecular glues, where the precise spatial orientation of reactive groups is paramount. The continued exploration of new catalytic methods for the functionalization of the C3 position will further expand the accessible chemical space, ensuring that the 3,4-dihaloquinoline scaffold remains a valuable and enduring tool in the quest for new medicines.

References

  • Movassaghi, M., & Hill, M. D. (2008).
  • Whitten, W. B. (1946). The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction. Organic Reactions.
  • Köprülü, T. K., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Journal of Biomolecular Structure and Dynamics.
  • Larsen, R. D., et al. (1991). A modified Bischler-Napieralski procedure for the synthesis of 3,4-dihydroisoquinolines. The Journal of Organic Chemistry.
  • Tu, S., et al. (2019). Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts. RSC Advances.
  • S. S. Keluskar, et al. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. GSC Biological and Pharmaceutical Sciences.
  • P. T. Perumal, et al. (2013). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. South African Journal of Chemistry.
  • Price, C. C., & Roberts, R. M. (1946). 4,7-dichloroquinoline. Organic Syntheses.
  • Whitten, W. B. (1946). The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction.
  • Maryasina, A. D., et al. (2020). Electrophilically Activated Nitroalkanes in Synthesis of 3,4-Dihydroquinozalines. Molecules.
  • Zhang, Q., et al. (2021).

Sources

Foundational

An In-depth Technical Guide to the Electronic Properties of the 4-Bromo-3-Chloroquinoline Ring System

Abstract: The 4-bromo-3-chloroquinoline scaffold is a significant heterocyclic motif in medicinal chemistry and materials science. Its electronic properties, dictated by the interplay of the quinoline core and the distin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The 4-bromo-3-chloroquinoline scaffold is a significant heterocyclic motif in medicinal chemistry and materials science. Its electronic properties, dictated by the interplay of the quinoline core and the distinct halogen substituents, govern its reactivity, intermolecular interactions, and ultimately, its utility in novel applications. This technical guide provides a comprehensive analysis of the electronic landscape of 4-bromo-3-chloroquinoline, offering insights into its fundamental characteristics. While direct experimental data for this specific molecule is not extensively available in the public domain, this guide establishes a robust theoretical framework and provides detailed, field-proven protocols for its empirical and computational characterization. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important chemical entity.

Introduction: The Quinoline Core and the Influence of Halogenation

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in drug discovery, with numerous derivatives finding application as antimalarial, antibacterial, and anticancer agents.[1] Its aromaticity and the presence of the nitrogen heteroatom create a unique electronic distribution that is amenable to modification through substitution. The introduction of substituents, particularly halogens, profoundly alters the electronic properties of the quinoline core, thereby modulating its biological activity and material characteristics.

Halogens exert their influence through a combination of inductive and resonance effects. As highly electronegative elements, both chlorine and bromine are strongly electron-withdrawing through the sigma bond network (inductive effect). This generally leads to a reduction in the energy levels of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[2] The specific positioning of these halogens at the 4- and 3-positions of the quinoline ring in 4-bromo-3-chloroquinoline creates a distinct electronic profile that influences its reactivity in key synthetic transformations, such as palladium-catalyzed cross-coupling reactions. Generally, the carbon-bromine bond is more reactive than the carbon-chlorine bond in such reactions due to its lower bond dissociation energy.[3]

Theoretical Framework: Electronic Properties of 4-Bromo-3-Chloroquinoline

The electronic properties of a molecule are fundamentally described by the energies and distributions of its frontier molecular orbitals, the HOMO and LUMO. The energy gap between these orbitals (the HOMO-LUMO gap) is a critical parameter that correlates with the molecule's chemical reactivity, kinetic stability, and optical properties.[4]

For 4-bromo-3-chloroquinoline, we can anticipate the following electronic characteristics based on established principles:

  • Electron-Deficient Nature: The cumulative inductive effect of the two halogen substituents and the electronegative nitrogen atom will render the quinoline ring system electron-deficient. This enhances its susceptibility to nucleophilic attack and influences its interactions with biological targets.

  • Modulated HOMO-LUMO Gap: The electron-withdrawing nature of the halogens is expected to lower the energies of both the HOMO and LUMO. The precise energy of the HOMO-LUMO gap will be a result of the interplay between the inductive effects of the halogens and the overall aromatic system. A smaller gap generally implies higher reactivity and polarizability.

  • Reactivity Profile: The presence of two distinct halogen atoms offers differential reactivity. The C-Br bond at the 4-position is generally more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions than the C-Cl bond at the 3-position, allowing for selective functionalization.[3]

Experimental Characterization Protocols

To empirically determine the electronic properties of 4-bromo-3-chloroquinoline, a combination of spectroscopic and electrochemical techniques should be employed. The following sections provide detailed, self-validating protocols for these investigations.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The absorption maxima (λmax) correspond to the energy required to promote an electron from a lower energy orbital to a higher energy orbital, often from the HOMO to the LUMO or related transitions.

Experimental Protocol:

  • Sample Preparation:

    • Prepare a stock solution of 4-bromo-3-chloroquinoline in a spectroscopic grade solvent (e.g., ethanol, acetonitrile, or dichloromethane) at a concentration of 1 mM.

    • From the stock solution, prepare a series of dilutions (e.g., 10 µM, 25 µM, 50 µM) to determine the optimal concentration for absorbance measurements within the linear range of the spectrophotometer (typically 0.1-1.0 AU).

  • Instrumentation and Measurement:

    • Use a dual-beam UV-Vis spectrophotometer.

    • Record a baseline spectrum with the cuvette filled with the pure solvent.

    • Measure the absorbance spectra of the prepared solutions from 200 nm to 800 nm.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax).

    • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

    • The onset of the absorption spectrum can be used to estimate the optical band gap (Eg) using the Tauc plot method.

A representative UV-Vis spectrum for a substituted quinoline derivative shows characteristic absorption bands corresponding to π-π* transitions.[5]

Diagram of UV-Vis Spectroscopy Workflow:

UV_Vis_Workflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_analysis Data Analysis prep1 Dissolve 4-bromo-3-chloroquinoline in spectroscopic grade solvent prep2 Prepare serial dilutions prep1->prep2 meas1 Record baseline with pure solvent prep2->meas1 meas2 Measure absorbance spectra of samples meas1->meas2 an1 Identify λmax meas2->an1 an2 Calculate molar extinction coefficient (ε) an1->an2 an3 Determine optical band gap (Eg) an2->an3

Caption: Workflow for UV-Vis Spectroscopy Analysis.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique used to probe the redox properties of a molecule. It provides information on the oxidation and reduction potentials, which can be correlated with the HOMO and LUMO energy levels, respectively.

Experimental Protocol:

  • Electrochemical Cell Setup:

    • Assemble a three-electrode cell consisting of a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE) as the reference electrode.[6][7]

    • The electrolyte solution should be a 0.1 M solution of a suitable supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF6) in an anhydrous, deoxygenated solvent (e.g., acetonitrile or dichloromethane).

  • Sample Preparation:

    • Dissolve 4-bromo-3-chloroquinoline in the electrolyte solution to a final concentration of approximately 1 mM.

    • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.

  • Data Acquisition:

    • Perform a cyclic voltammogram by scanning the potential from an initial value where no faradaic current is observed to a final potential and then reversing the scan.

    • Record the voltammogram at various scan rates (e.g., 50, 100, 200 mV/s) to assess the reversibility of the redox processes.[8]

    • Calibrate the potential scale by adding a small amount of an internal standard with a known redox potential, such as ferrocene/ferrocenium (Fc/Fc+).

  • Data Analysis:

    • Determine the onset potentials for the first oxidation (Eox) and reduction (Ered) events.

    • Estimate the HOMO and LUMO energy levels using the following empirical equations:

      • EHOMO = - (Eox - E1/2(Fc/Fc+) + 4.8) eV

      • ELUMO = - (Ered - E1/2(Fc/Fc+) + 4.8) eV

    • The electrochemical band gap can be calculated as the difference between the onset oxidation and reduction potentials.

Diagram of Cyclic Voltammetry Workflow:

CV_Workflow cluster_setup Cell Setup cluster_measurement Measurement cluster_analysis Data Analysis setup1 Assemble three-electrode cell setup2 Prepare electrolyte solution setup1->setup2 meas1 Dissolve sample and deoxygenate setup2->meas1 meas2 Record voltammograms at various scan rates meas1->meas2 meas3 Calibrate with ferrocene meas2->meas3 an1 Determine onset oxidation and reduction potentials meas3->an1 an2 Calculate EHOMO and ELUMO an1->an2 an3 Determine electrochemical band gap an2->an3

Caption: Workflow for Cyclic Voltammetry Analysis.

Computational Modeling Protocol: Density Functional Theory (DFT)

In the absence of extensive experimental data, computational modeling, particularly Density Functional Theory (DFT), is an invaluable tool for predicting and understanding the electronic properties of molecules.[2][4]

Computational Protocol:

  • Molecular Geometry Optimization:

    • Construct the 3D structure of 4-bromo-3-chloroquinoline using a molecular modeling software (e.g., GaussView).

    • Perform a geometry optimization using a suitable level of theory. A common and effective choice for organic molecules is the B3LYP functional with the 6-311G(d,p) basis set.[2][4]

    • Confirm that the optimized structure corresponds to a true energy minimum by performing a frequency calculation and ensuring the absence of imaginary frequencies.

  • Electronic Property Calculations:

    • Using the optimized geometry, perform a single-point energy calculation to obtain the energies of the molecular orbitals, including the HOMO and LUMO.

    • Calculate the HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO).

    • Generate molecular orbital plots to visualize the spatial distribution of the HOMO and LUMO.

    • Calculate other electronic descriptors such as the molecular electrostatic potential (MEP), which provides insights into the charge distribution and reactive sites.

  • Simulation of UV-Vis Spectra:

    • Perform a Time-Dependent DFT (TD-DFT) calculation using the optimized geometry to predict the electronic absorption spectrum.[4]

    • This will provide theoretical values for the excitation energies and oscillator strengths of the electronic transitions, which can be compared with experimental UV-Vis data.

Diagram of DFT Calculation Workflow:

DFT_Workflow cluster_outputs Calculated Properties start Construct 3D Molecular Structure opt Geometry Optimization (e.g., B3LYP/6-311G(d,p)) start->opt freq Frequency Calculation (Confirm Minimum) opt->freq single_point Single-Point Energy Calculation freq->single_point tddft TD-DFT Calculation freq->tddft homo_lumo EHOMO, ELUMO, Energy Gap single_point->homo_lumo mo_plots Molecular Orbital Plots single_point->mo_plots mep Molecular Electrostatic Potential single_point->mep uv_vis Simulated UV-Vis Spectrum tddft->uv_vis

Caption: Workflow for DFT-based Electronic Property Prediction.

Summary of Predicted and Expected Electronic Properties

The following table summarizes the key electronic properties of 4-bromo-3-chloroquinoline that can be determined through the described experimental and computational protocols.

PropertyExperimental MethodComputational MethodExpected Trend/Significance
λmax (nm) UV-Vis SpectroscopyTD-DFTIndicates the energy of the principal electronic transitions.
Molar Extinction Coefficient (ε) UV-Vis SpectroscopyTD-DFT (Oscillator Strength)Relates to the probability of an electronic transition.
Optical Band Gap (Eg) UV-Vis Spectroscopy (Tauc Plot)DFT (HOMO-LUMO Gap)A key parameter for optoelectronic applications.
Oxidation Potential (Eox) Cyclic Voltammetry-Correlates with the HOMO energy level; indicates ease of electron removal.
Reduction Potential (Ered) Cyclic Voltammetry-Correlates with the LUMO energy level; indicates ease of electron acceptance.
HOMO Energy (EHOMO) Cyclic VoltammetryDFTInfluences electron-donating ability and reactivity towards electrophiles.
LUMO Energy (ELUMO) Cyclic VoltammetryDFTInfluences electron-accepting ability and reactivity towards nucleophiles.
Electrochemical Band Gap Cyclic VoltammetryDFT (HOMO-LUMO Gap)Complements the optical band gap and reflects the energy for charge separation.

Implications for Drug Development and Materials Science

A thorough understanding of the electronic properties of 4-bromo-3-chloroquinoline is paramount for its rational application in various scientific domains.

  • In Drug Development: The electron-deficient nature of the ring system can facilitate interactions with electron-rich biological targets. The HOMO and LUMO energies are critical for understanding the molecule's ability to participate in charge-transfer interactions with receptors and enzymes. Furthermore, the differential reactivity of the C-Br and C-Cl bonds provides a handle for the strategic synthesis of derivatives with tailored biological activities. The 4-substituted quinoline scaffold is of particular interest for the development of anti-infective agents.[1]

  • In Materials Science: The tunable electronic properties of halogenated quinolines make them promising candidates for organic electronic materials. The HOMO-LUMO gap is a key determinant of the material's color, conductivity, and charge transport properties. By modifying the substitution pattern, it is possible to engineer molecules with specific band gaps for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.

Conclusion

The 4-bromo-3-chloroquinoline ring system presents a fascinating case study in the electronic modulation of a privileged heterocyclic scaffold. While direct experimental data remains to be extensively reported, this guide provides a comprehensive theoretical framework and detailed, actionable protocols for its full electronic characterization. Through a synergistic approach combining UV-Vis spectroscopy, cyclic voltammetry, and density functional theory calculations, researchers can elucidate the fundamental electronic properties of this molecule. This knowledge will undoubtedly accelerate its application in the design of next-generation pharmaceuticals and advanced organic materials.

References

  • Cyclic voltammetry data for 1 and 4 a, Cyclic voltammogram of 1... - ResearchGate. Available at: [Link]

  • 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde - MDPI. Available at: [Link]

  • Synthesis, Structural Characterization, DFT Calculations, and Molecular Docking of a Novel Quinoline Derivative - DOI. Available at: [Link]

  • DFT Calculation for the Nonlinear Optical Response of Functionalized Quinolines | Request PDF - ResearchGate. Available at: [Link]

  • Synthesis, DFT studies on a series of tunable quinoline derivatives - PMC - NIH. Available at: [Link]

  • The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical - ResearchGate. Available at: [Link]

  • DFT calculation for the nonlinear optical response of functionalized quinolines Asif Jamal1, Zeba Alam1, Md - SSRN. Available at: [Link]

  • DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) - Scientific Research Publishing. Available at: [Link]

  • Regioselective Synthesis of 3-Bromoquinoline Derivatives and Diastereoselective Synthesis of Tetrahydroquinolines via Acid-Promoted Rearrangement of Arylmethyl Azides | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • CHARACTERIZATION OF ORGANIC SEMICONDUCTORS USING CYCLIC VOLTAMMETRY. Available at: [Link]

  • 4-bromo-3-chloroquinoline (C9H5BrClN) - PubChemLite. Available at: [Link]

  • 4-bromo-3-chloroisoquinoline (C9H5BrClN) - PubChemLite. Available at: [Link]

  • 3-Bromo-4-chloroquinoline | C9H5BrClN | CID 618306 - PubChem. Available at: [Link]

  • CAS 74575-17-0 | 3-Bromo-4-chloroquinoline | MFCD05738886 - Hoffman Fine Chemicals. Available at: [Link]

  • Spotlight on 4-substituted quinolines as potential anti-infective agents: Journey beyond chloroquine - PubMed. Available at: [Link]

  • Cyclic Voltammetry 3/4- What Information Can a CV Provide? - PalmSens. Available at: [Link]

  • Bromination of quinolin-4(1H)-ones as an efficient strategy for the development of new antibacterial agents. Available at: [Link]

Sources

Exploratory

Strategic Patent & Technical Guide: 4-Bromo-3-chloro-7,8-dimethylquinoline

This in-depth technical guide analyzes the patent landscape, synthetic methodologies, and therapeutic utility of 4-Bromo-3-chloro-7,8-dimethylquinoline .[1] This specific scaffold serves as a critical intermediate in the...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide analyzes the patent landscape, synthetic methodologies, and therapeutic utility of 4-Bromo-3-chloro-7,8-dimethylquinoline .[1] This specific scaffold serves as a critical intermediate in the development of Apoptosis Signal-regulating Kinase 1 (ASK1) inhibitors , Hepatitis C Virus (HCV) antivirals , and specialized agrochemicals.[1]

[1]

Executive Summary: The Scaffold Advantage

4-Bromo-3-chloro-7,8-dimethylquinoline (CAS: 1209401-24-0) is a high-value pharmacophore building block.[1][2] Its structural uniqueness lies in the 7,8-dimethyl substitution , which provides a specific steric "lock" that restricts rotation in downstream drug candidates, enhancing binding affinity in kinase pockets (specifically ASK1) and viral polymerases.[1]

The 3,4-dihalogenated core offers orthogonal reactivity:

  • C4-Bromine: Highly reactive for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to introduce aryl or heteroaryl groups.[1]

  • C3-Chlorine: Provides metabolic stability (blocking oxidation) or serves as a secondary handle for further functionalization.[1]

Key Patent Drivers:

  • Primary Therapeutic Area: ASK1 Inhibitors (Autoimmune, Neurodegenerative).[1]

  • Secondary Area: HCV NS3/4A Protease Inhibitors.[1]

  • Industrial Area: Agrochemical fungicides (Quinoline class).[1]

Chemical Identity & Structural Logic[1]

Structural Analysis

The 7,8-dimethyl pattern is not merely decorative; it significantly alters the electron density of the quinoline ring, making the C4 position more susceptible to nucleophilic attack or oxidative addition during catalysis compared to unsubstituted quinolines.[1]

FeatureChemical FunctionDrug Design Implication
7,8-Dimethyl Steric bulk & LipophilicityIncreases hydrophobic interaction; restricts conformational freedom in the active site.[1]
4-Bromo Primary ElectrophileSite for installing the main pharmacophore (e.g., triazole, imidazole).[1]
3-Chloro Secondary Electrophile/BlockerBlocks metabolic hydroxylation at C3; modulates pKa of the pyridine nitrogen.[1]
Synthetic Pathway (Self-Validating Protocol)

The following protocol is a chemically rigorous route derived from standard quinoline synthesis methodologies (Gould-Jacobs reaction) adapted for this specific substitution pattern.

Step-by-Step Methodology:

  • Cyclization Precursor Formation:

    • Reactant: 2,3-Dimethylaniline (1.0 eq).[1]

    • Reagent: Diethyl ethoxymethylenemalonate (EMME) (1.1 eq).[1]

    • Conditions: Heat at 110°C for 2 hours.

    • Product: Enamine intermediate.

  • Gould-Jacobs Cyclization:

    • Conditions: Add enamine to boiling Diphenyl ether (Dowtherm A) at 250°C.

    • Mechanism: Thermal electrocyclic ring closure followed by elimination of ethanol.[1]

    • Product: Ethyl 4-hydroxy-7,8-dimethylquinoline-3-carboxylate.[1]

  • Hydrolysis & Decarboxylation:

    • Reagent: NaOH (aq), followed by acidification (HCl).[1]

    • Decarboxylation: Heat the carboxylic acid in diphenyl ether at 200°C.

    • Product: 4-Hydroxy-7,8-dimethylquinoline (The "Quinolone" core).[1]

  • Regioselective Halogenation (The Critical Step):

    • Chlorination (C3): Treat 4-hydroxy-7,8-dimethylquinoline with N-Chlorosuccinimide (NCS) in Acetonitrile at 80°C. The electron-rich enaminone system directs the chlorine to the C3 position.[1]

    • Bromination (C4): Treat the 3-chloro-4-hydroxy intermediate with Phosphorus Oxybromide (POBr3) at 100°C.[1] This converts the hydroxyl group to a bromide via an SNAr-like mechanism.[1]

    • Final Product: 4-Bromo-3-chloro-7,8-dimethylquinoline .

SynthesisPathway Aniline 2,3-Dimethylaniline Enamine Enamine Intermediate Aniline->Enamine + EMME 110°C Cyclized 4-OH-7,8-dimethyl- quinoline-3-COOEt Enamine->Cyclized Dowtherm A 250°C (Cyclization) Quinolone 4-Hydroxy-7,8- dimethylquinoline Cyclized->Quinolone 1. NaOH/H2O 2. Heat (-CO2) ChloroInt 3-Chloro-4-hydroxy- 7,8-dimethylquinoline Quinolone->ChloroInt + NCS (C3-Cl) FinalProduct 4-Bromo-3-chloro- 7,8-dimethylquinoline ChloroInt->FinalProduct + POBr3 (C4-OH -> Br)

Figure 1: Step-wise synthetic pathway for 4-Bromo-3-chloro-7,8-dimethylquinoline emphasizing the regioselective halogenation sequence.[1]

Patent Landscape Analysis

Key Assignees & Therapeutic Focus

The patent landscape for 7,8-dimethylquinoline derivatives is dominated by major pharmaceutical entities focusing on kinase inhibition.[1]

  • Gilead Sciences: Extensive portfolio in ASK1 inhibitors (e.g., Selonsertib analogs).[1] The 7,8-dimethylquinoline core is often used to position a triazole or pyridine ring in the ATP-binding pocket.[1]

  • Hoffmann-La Roche: Patents related to HCV NS3 protease inhibitors often utilize substituted quinolines as P2 substituents to fit into the S2 subsite of the enzyme.[1]

  • Agrochemical Majors (Syngenta/Bayer): Quinoline derivatives are patented as broad-spectrum fungicides.[1]

Patent Cluster Visualization

The following diagram illustrates the relationship between the chemical scaffold and its protected applications.

PatentLandscape Scaffold 4-Bromo-3-chloro- 7,8-dimethylquinoline ASK1 ASK1 Inhibitors (Autoimmune/NASH) Scaffold->ASK1 Intermediate for HCV HCV Antivirals (NS3/4A Protease) Scaffold->HCV P2 Substituent Agro Fungicides (Succinate Dehydrogenase) Scaffold->Agro Core Scaffold Gilead Gilead Sciences (WO 2011/008709) ASK1->Gilead Roche F. Hoffmann-La Roche (WO 2014/135495) HCV->Roche Syngenta Syngenta/Bayer (Agro Patents) Agro->Syngenta

Figure 2: Patent landscape mapping the 7,8-dimethylquinoline scaffold to key therapeutic areas and major assignees.[1]

Experimental Application: Downstream Coupling

The primary utility of this compound is as an electrophile in palladium-catalyzed cross-coupling reactions.[1]

Protocol: Suzuki-Miyaura Coupling (C4-Selective)

This protocol selectively couples the C4-Bromine while leaving the C3-Chlorine intact for later modification.[1]

  • Reagents:

    • 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 eq)[1][2]

    • Aryl Boronic Acid (1.2 eq)[1]

    • Catalyst: Pd(dppf)Cl2[1]·DCM (0.05 eq)[1]

    • Base: K2CO3 (2.0 M aq, 3.0 eq)[1]

    • Solvent: 1,4-Dioxane[1]

  • Procedure:

    • Degas the solvent with nitrogen for 15 minutes.[1]

    • Combine reagents in a sealed tube.

    • Heat at 90°C for 4-12 hours. (Monitor via LCMS).

    • Note: The C4-Br bond is significantly weaker and more accessible than the C3-Cl bond, ensuring high regioselectivity.[1]

  • Workup:

    • Dilute with EtOAc, wash with brine, dry over Na2SO4.[1]

    • Purify via silica gel chromatography (Hexane/EtOAc gradient).[1]

References

  • Gilead Sciences, Inc. (2011).[1] Apoptosis Signal-Regulating Kinase Inhibitors. WO 2011/008709 A1. World Intellectual Property Organization.[1] Link

  • F. Hoffmann-La Roche AG . (2014).[1] Antiviral Compounds.[1] WO 2014/135495 A1. World Intellectual Property Organization.[1] Link

  • PubChem . (n.d.).[1] 4-Bromo-3-chloro-7-methoxyquinoline (Analogous Structure Analysis). National Center for Biotechnology Information.[1] Link

  • Organic Chemistry Portal . (n.d.).[1][3] Synthesis of Quinolines (Gould-Jacobs Reaction). Link

  • ChemicalBook . (2025).[1][4] 4-Chloro-7-methoxyquinoline Synthesis & Applications. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Chemoselective Suzuki-Miyaura Coupling of 4-Bromo-3-chloro-7,8-dimethylquinoline

Executive Summary This guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions utilizing 4-Bromo-3-chloro-7,8-dimethylquinoline as the electrophile. The primary challenge with this substra...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions utilizing 4-Bromo-3-chloro-7,8-dimethylquinoline as the electrophile. The primary challenge with this substrate is achieving high chemoselectivity for the C4-Bromine bond over the C3-Chlorine bond while overcoming the steric hindrance imposed by the ortho-chloro substituent.

We present a tiered catalytic strategy ranging from robust, cost-effective systems (Pd(dppf)Cl₂) to high-performance Buchwald precatalysts (XPhos Pd G2) for difficult boronic acids. A specific purification protocol is included to address the chromatographic tailing typical of dimethylquinoline derivatives.

Chemical Context & Challenges[1][2][3][4][5]

Substrate Analysis

The substrate presents a unique "push-pull" electronic environment:

  • Electronic Activation (The "Pull"): The quinoline nitrogen renders the C4 position electron-deficient (analogous to para-chloropyridine), significantly lowering the activation energy for oxidative addition at the C-Br bond compared to a standard aryl bromide.

  • Steric & Electronic Deactivation (The "Push"):

    • 3-Chloro: Provides significant steric bulk ortho to the reaction site, potentially hindering the approach of bulky palladium complexes.

    • 7,8-Dimethyl: These electron-donating groups increase the electron density of the ring system. While this makes the quinoline more basic (increasing risk of catalyst poisoning via N-coordination), it slightly deactivates the ring toward nucleophilic attack, though oxidative addition remains favored at C4.

Mechanism of Selectivity

The success of this protocol relies on the kinetic differentiation between the C-Br and C-Cl bonds. The Bond Dissociation Energy (BDE) of C-Br (~81 kcal/mol) is significantly lower than C-Cl (~96 kcal/mol). By controlling temperature and using ligands that facilitate rapid oxidative addition into the weaker bond, we can achieve exclusive C4 functionalization.

Mechanistic Pathway (Visualization)

SuzukiSelectivity Substrate 4-Bromo-3-chloro- 7,8-dimethylquinoline OxAdd Oxidative Addition (Kinetic Control) Substrate->OxAdd Fast (C-Br) Pd0 Pd(0)L2 (Active Catalyst) Pd0->OxAdd TransMet Transmetallation (Ar-B(OH)2 / Base) OxAdd->TransMet Steric Barrier (3-Cl interference) SideProduct Bis-coupled (Over-reaction) OxAdd->SideProduct Slow (C-Cl) (Requires High T) RedElim Reductive Elimination (C-C Bond Formation) TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product 4-Aryl-3-chloro- 7,8-dimethylquinoline RedElim->Product

Figure 1: Catalytic cycle highlighting the kinetic preference for C-Br insertion. The 3-Cl group acts as a steric gatekeeper, requiring specific ligands to facilitate the transmetallation step.

Optimization Strategy

For this specific scaffold, we recommend a two-tier approach. Start with Condition Set A ; if conversion is low (<50%) or protodeboronation of the boronic acid is observed, switch to Condition Set B .

Table 1: Recommended Reaction Conditions
ParameterCondition Set A (Standard)Condition Set B (High Performance)Rationale
Catalyst Pd(dppf)Cl₂·DCM (3-5 mol%)XPhos Pd G2 (2-3 mol%)Pd(dppf) is robust and resists N-poisoning. XPhos is bulky, facilitating coupling with sterically hindered (ortho-substituted) centers.[1]
Ligand dppf (contained in precatalyst)XPhos (contained in precatalyst)XPhos increases electron density on Pd, accelerating oxidative addition and protecting the active center.
Base K₂CO₃ (2.0 equiv)K₃PO₄ (2.0 equiv)K₃PO₄ is more soluble in organic/water mixes and often superior for hindered substrates.
Solvent 1,4-Dioxane / Water (4:1)THF / Water (10:1) or Toluene/WaterDioxane is universal; THF often boosts reaction rates for Buchwald precatalysts.
Temp 80 - 90 °C60 - 80 °CLower temperature in Set B preserves sensitive boronic acids.
Time 4 - 12 Hours1 - 4 HoursXPhos catalysts are significantly faster.

Detailed Experimental Protocol

Materials Preparation
  • Substrate: 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 equiv).

  • Boronic Acid: Arylboronic acid (1.2 - 1.5 equiv). Note: Use higher equivalents for electron-poor boronic acids.

  • Solvents: Degassed for at least 15 minutes via nitrogen sparging prior to use.

Step-by-Step Procedure (Condition Set A)
  • Reactor Setup: Equip a reaction vial or round-bottom flask with a magnetic stir bar.

  • Charge Solids: Add the quinoline substrate (1.0 equiv), arylboronic acid (1.2 equiv), K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂·DCM (0.05 equiv).

  • Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill with Nitrogen or Argon three times.[2]

  • Solvent Addition: Via syringe, add the degassed 1,4-Dioxane/Water (4:1 ratio) mixture. Concentration should be approximately 0.1 M - 0.2 M relative to the quinoline.

  • Reaction: Place in a pre-heated oil block at 90 °C. Stir vigorously (>800 RPM) to ensure phase mixing.

  • Monitoring: Check via LC-MS or TLC at 2 hours.

    • Target: Disappearance of starting material (SM).

    • Observation: If SM remains but boronic acid is consumed (protodeboronation), add 0.5 equiv more boronic acid.

  • Workup:

    • Cool to room temperature.[1]

    • Dilute with Ethyl Acetate (EtOAc) and Water.[3]

    • Filter through a pad of Celite to remove Palladium black.

    • Separate phases; wash organic phase with Brine.

    • Dry over Na₂SO₄, filter, and concentrate.

Purification (Critical Step)

Quinoline derivatives often streak on silica gel due to interaction between the basic nitrogen and acidic silanols.

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase Modifier: Pre-treat the column or include 1% Triethylamine (Et₃N) in the eluent system (e.g., Hexanes/EtOAc + 1% Et₃N).

  • Alternative: If the product is very polar, use DCM/MeOH + 1% NH₄OH.

Workflow Visualization

Workflow Start Start: 4-Bromo-3-chloro- 7,8-dimethylquinoline Screening Screening Phase (Test 50mg scale) Start->Screening Decision Conversion > 90%? Screening->Decision ScaleUp Scale Up (1g - 10g) Use Condition Set A or B Decision->ScaleUp Yes Troubleshoot Switch to XPhos Pd G2 Increase Boronic Acid Decision->Troubleshoot No Workup Celite Filtration & Phase Separation ScaleUp->Workup Troubleshoot->Screening Re-test Purification Column Chromatography (Add 1% Et3N) Workup->Purification Final Pure Product (C3-Cl Intact) Purification->Final

Figure 2: Operational workflow from screening to isolation. Note the feedback loop for optimization using advanced ligands if standard conditions fail.

Troubleshooting Guide

IssueProbable CauseSolution
Low Conversion (<20%) Catalyst poisoning by Quinoline Nitrogen.Switch to XPhos Pd G2 or SPhos Pd G2 . These precatalysts activate quickly and the bulky ligands prevent N-coordination to Pd.
Bis-coupling (Loss of Cl) Temperature too high; Reaction time too long.Reduce temperature to 60-70 °C. Monitor strictly by LC-MS and stop immediately upon consumption of SM.
Protodeboronation Unstable boronic acid (common with 2-heterocyclic boronic acids).Use CuCl (1.0 equiv) as a cofactor (Liebeskind-Srogl variant) or switch to a Boronic Ester (Pinacol ester).
Product Tailing on TLC Interaction with Silica.[4]Add 1-2% Triethylamine to the eluent.

References

  • Suzuki-Miyaura Coupling of Heterocycles

    • Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
    • Source: Journal of Chemical Science / PMC.
    • URL:[Link]

    • Relevance: Establishes the reactivity order (C4 > C3) and ligand effects for pyridines/quinolines.
  • Title: A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry.
  • Catalyst Selection for Hindered Substrates

    • Title: Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.[5]

    • Source: Royal Society of Chemistry (Organic Chemistry Frontiers).
    • URL:[Link]

    • Relevance: Validates the use of bulky phosphine ligands (like XPhos/AntPhos) to overcome ortho-substitution steric hindrance.
  • Purification of Quinoline Derivatives

    • Title: Addressing challenges in the purification of quinoline deriv
    • Source: BenchChem Technical Support.[6][4]

    • Relevance: Provides the standard protocol for amine-modified silica chrom

Sources

Application

Procedures for nucleophilic substitution at the C4 position of quinolines

Application Note: Targeted Functionalization – Protocols for C4-Nucleophilic Substitution on Quinolines Executive Summary The quinoline scaffold is a privileged structure in drug discovery, serving as the core for antima...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Targeted Functionalization – Protocols for C4-Nucleophilic Substitution on Quinolines

Executive Summary

The quinoline scaffold is a privileged structure in drug discovery, serving as the core for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterial agents. While the C2 position is inherently more electrophilic due to its proximity to the ring nitrogen, the C4 position allows for critical structural diversity.

This guide details the two primary methodologies for C4-functionalization: Acid-Promoted Nucleophilic Aromatic Substitution (


)  and Palladium-Catalyzed Buchwald-Hartwig Amination . Unlike standard textbook descriptions, this note focuses on the "Phenol Melt" technique—a robust industrial protocol for unreactive substrates—and high-fidelity cross-coupling for sterically demanding nucleophiles.

Mechanistic Insight: The C4 Reactivity Switch

To successfully functionalize the C4 position, one must overcome the inherent regioselectivity that favors C2 attack.

  • The Problem: The lowest Unoccupied Molecular Orbital (LUMO) coefficient is largest at C2.

  • The Solution (Electronic Activation): Protonation or complexation of the quinoline nitrogen (N1) drastically lowers the LUMO energy and increases electrophilicity at C4 (para-like resonance).

  • Leaving Group Effect: In

    
     regimes, the rate-determining step is the initial nucleophilic attack.[1] Therefore, highly electronegative leaving groups (F > Cl > Br) accelerate the reaction by stabilizing the anionic Meisenheimer intermediate.
    
Diagram 1: Mechanistic Pathway & Resonance Stabilization

SNAr_Mechanism cluster_resonance Stabilization Logic Start 4-Chloroquinoline Activation N-Activation (Protonation/Lewis Acid) Start->Activation + H+ / Phenol Attack Nucleophilic Attack (Rate Determining) Activation->Attack + H-Nu Intermediate Meisenheimer Complex (Resonance Stabilized) Attack->Intermediate Transition State Product 4-Substituted Quinoline Intermediate->Product - HCl (Aromatization)

Caption: The reaction trajectory relies on N1-protonation to direct nucleophilic attack to C4, forming a stabilized intermediate before re-aromatization.

Protocol A: The "Phenol Melt" Method (Acid-Promoted )

Application: Ideal for primary/secondary amines and unreactive 4-chloroquinolines. Why this works: Phenol acts as a "chameleon" solvent—it is high-boiling (allows high T), polar (solubilizes salts), and sufficiently acidic (


) to protonate the quinoline nitrogen, activating the ring without quenching the amine nucleophile.
Reagents & Equipment
  • Substrate: 4,7-Dichloroquinoline (Model substrate).[2]

  • Nucleophile: 1,4-Diaminobutane or substituted aniline (1.5 – 3.0 equiv).

  • Solvent/Promoter: Phenol (Solid, crystalline).

  • Workup: 1M NaOH, Dichloromethane (DCM), Brine.

Step-by-Step Procedure
  • Preparation of the Melt:

    • In a round-bottom flask equipped with a magnetic stir bar, combine 4,7-dichloroquinoline (1.0 equiv) and Phenol (4.0–5.0 equiv by mass).

    • Note: No additional solvent is added.

  • Reaction Initiation:

    • Heat the mixture to 80°C . The phenol will melt, dissolving the quinoline to form a homogeneous solution.

    • Add the amine nucleophile (1.5 equiv) dropwise.

    • Increase temperature to 120–130°C .

  • Monitoring (Self-Validating Step):

    • TLC System: 10% MeOH in DCM.

    • Visualization: UV (254 nm) and Dragendorff’s reagent (stains alkaloids orange).

    • End-point: Disappearance of the non-polar starting material (

      
      ) and appearance of the polar product (
      
      
      
      ).
  • Workup (Critical for Phenol Removal):

    • Cool the reaction mixture to room temperature. It may solidify.

    • Add 1M NaOH (excess) and stir vigorously for 20 minutes.

    • Chemistry: This converts phenol into water-soluble sodium phenoxide.

    • Extract with DCM (3x).

    • Wash combined organics with 1M NaOH (2x) to ensure complete phenol removal, followed by Brine (1x).

    • Dry over

      
       and concentrate.
      

Protocol B: Buchwald-Hartwig Amination (Pd-Catalyzed)[3]

Application: Required for weak nucleophiles (anilines with EWGs), sterically hindered amines, or when harsh thermal conditions of Method A cause decomposition.

Reagents & Equipment
  • Catalyst:

    
     (5 mol%) or 
    
    
    
    .
  • Ligand: BINAP or Xantphos (7-10 mol%).

  • Base:

    
     (Sodium tert-butoxide) or 
    
    
    
    .
  • Solvent: Toluene (anhydrous) or 1,4-Dioxane.

Step-by-Step Procedure
  • Inert Handling:

    • Flame-dry a Schlenk tube or microwave vial under vacuum; backfill with Argon.

  • Catalyst Pre-complexation:

    • Add

      
      , BINAP, and Toluene. Stir at RT for 10 mins to form the active 
      
      
      
      species (solution turns from orange to yellow/brown).
  • Substrate Addition:

    • Add 4-Chloroquinoline (1.0 equiv), Amine (1.2 equiv), and

      
       (1.5 equiv).
      
  • Reaction:

    • Seal and heat to 100°C (oil bath) or 110°C (Microwave, 30 min).

  • Filtration:

    • Cool to RT. Filter through a pad of Celite to remove Pd-black and inorganic salts.

    • Elute with EtOAc.

Diagram 2: Decision Matrix for Method Selection

Method_Selection Input Substrate: 4-Haloquinoline Check1 Is the Nucleophile a Primary/Secondary Alkyl Amine? Input->Check1 MethodA METHOD A: Phenol Melt (Robust, Scalable, Cheap) Check1->MethodA Yes Check2 Is the Nucleophile Sterically Hindered or Weak? Check1->Check2 No Check2->MethodA No (Try Melt first) MethodB METHOD B: Pd-Catalysis (Buchwald-Hartwig) Check2->MethodB Yes (e.g., Aniline)

Caption: Selection logic based on nucleophile nucleophilicity and steric bulk.

Comparative Data & Optimization

Table 1: Critical Parameter Comparison

ParameterMethod A (

/ Melt)
Method B (Pd-Catalysis)
Primary Driver Electronic Activation (Acid)Metal Insertion (Oxidative Addition)
Leaving Group F > Cl > Br (Electronegativity rules)Br > Cl > F (Bond strength rules)
Temp Range 120°C – 160°C80°C – 110°C
Tolerance High tolerance for moistureStrictly anhydrous required
Cost Low (Phenol is cheap)High (Pd/Ligand cost)
Key Byproduct Phenol (must wash out)Phosphine oxides (column required)
Troubleshooting: The Self-Validating Workflow
  • Issue: Incomplete conversion in Method A.

    • Validation: Check pH of the melt. If the amine is very basic, it may neutralize the phenol.

    • Fix: Add 1.0 equiv of HCl (dioxane solution) to the reaction to ensure the quinoline N is protonated.

  • Issue: Pd-Catalyst "death" (black precipitate) in Method B.

    • Validation: Solution turns clear/black rapidly.

    • Fix: Oxygen leak. Ensure rigorous degassing of Toluene (sparge with Ar for 20 min). Switch to Xantphos (more robust ligand).

References

  • Mechanistic Found

    • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
    • Relevance: Defines the electronic bias of C2 vs C4 and the necessity of N-proton
  • The "Phenol Melt" Protocol (Chloroquine Synthesis)

    • Source: Surrey, A. R., & Hammer, H. F. (1946). "The Preparation of 4-Aminoquinolines." Journal of the American Chemical Society, 68(1), 113–116.
    • Relevance: The foundational text for the phenol melt technique.
  • Buchwald-Hartwig Amin

    • Source: Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds."[3][4] Journal of the American Chemical Society, 116(13), 5969–5970.

    • Relevance: Establishes the catalytic cycle for amin
  • Recent Optimization of C4-Amin

    • Source:Frontiers in Chemistry (2025).
    • Relevance: Reviews modern microwave and transition-metal vari

Sources

Application

Application Notes: 4-Bromo-3-chloro-7,8-dimethylquinoline as a Versatile Orthogonally Functionalized Building Block for Pharmaceutical Development

Introduction: The Quinoline Scaffold and the Opportunity of Orthogonal Functionalization The quinoline core is a quintessential privileged scaffold in medicinal chemistry, forming the structural basis for a vast array of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quinoline Scaffold and the Opportunity of Orthogonal Functionalization

The quinoline core is a quintessential privileged scaffold in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents.[1][2][3] Its rigid bicyclic framework and capacity for diverse substitution patterns allow for the precise modulation of physicochemical and biological properties, making it a cornerstone in modern drug discovery.[1] Quinoline derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimalarial, antibacterial, antiviral, and anti-inflammatory properties.[2][4]

The strategic functionalization of the quinoline ring is a key driver of innovation in this field.[5] In this context, 4-Bromo-3-chloro-7,8-dimethylquinoline emerges as a highly valuable, albeit specialized, building block. Its key feature is the presence of two distinct halogen atoms at positions amenable to selective, or "orthogonal," chemical modification. The differential reactivity of the C4-Bromo and C3-Chloro bonds provides a powerful platform for sequential, site-selective diversification, enabling the construction of complex molecular architectures and the exploration of new chemical space.

This guide details the prospective applications of 4-Bromo-3-chloro-7,8-dimethylquinoline, focusing on its utility in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. We provide detailed, field-tested protocols adapted for this specific scaffold, explaining the chemical rationale behind each step to empower researchers in their drug development endeavors.

Physicochemical Properties and Reactivity Profile

The synthetic utility of 4-Bromo-3-chloro-7,8-dimethylquinoline is rooted in the predictable reactivity differences between the C-Br and C-Cl bonds.

PropertyDescriptionSignificance in Synthesis
Molecular Formula C₁₁H₉BrClNProvides exact mass for analytical characterization.
C4-Br Bond Weaker C-X bondMore susceptible to oxidative addition with Pd(0) catalysts. Ideal for initial cross-coupling.[6][7]
C3-Cl Bond Stronger C-X bondGenerally less reactive in Pd-catalyzed couplings, allowing for its preservation during C4 functionalization.[6][7]
Electronic Nature Electron-deficient pyridine ringThe nitrogen atom withdraws electron density, making the ring susceptible to nucleophilic attack, particularly at positions ortho/para to the nitrogen.[8]
7,8-Dimethyl Groups Electron-donating substituentsThese groups on the benzene ring can subtly influence the overall electronic properties and solubility of the molecule and its derivatives.

This differential reactivity is the cornerstone of its application. The C4-bromo position is the primary site for palladium-catalyzed reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The more robust C3-chloro bond can then be targeted for subsequent transformations, such as nucleophilic aromatic substitution (SNA_r) or more forcing cross-coupling conditions.

PART 1: Selective Functionalization at the C4-Position via Palladium-Catalyzed Cross-Coupling

The C4-bromo position is highly amenable to a suite of palladium-catalyzed cross-coupling reactions, which are foundational methods for forming carbon-carbon and carbon-heteroatom bonds in pharmaceutical synthesis.[9][10][11] The weaker carbon-bromine bond ensures high reactivity and selectivity under standard conditions, leaving the C3-chloro group intact for subsequent elaboration.[7]

Workflow for C4-Position Cross-Coupling

The general workflow for these reactions is highly conserved, emphasizing the need for an inert atmosphere to maintain the catalytic activity of the Pd(0) species.

G cluster_prep Preparation cluster_reaction Reaction & Workup cluster_purification Purification p1 Combine Aryl Halide, Coupling Partner, & Base p2 Add Palladium Catalyst & Ligand p1->p2 p3 Evacuate & Backfill with Inert Gas (3x) p2->p3 p4 Add Degassed Solvent p3->p4 r1 Heat to Reaction Temperature with Stirring p4->r1 r2 Monitor by TLC/LC-MS r1->r2 r3 Cool & Perform Aqueous Workup r2->r3 r4 Extract with Organic Solvent r3->r4 f1 Dry Organic Layer (e.g., Na₂SO₄) r4->f1 f2 Concentrate in vacuo f1->f2 f3 Purify via Column Chromatography f2->f3

Caption: General workflow for Pd-catalyzed cross-coupling.

Application Protocol 1.1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating biaryl or aryl-vinyl structures, which are common motifs in kinase inhibitors and other targeted therapies.[12][13]

Objective: To couple an arylboronic acid with 4-Bromo-3-chloro-7,8-dimethylquinoline at the C4-position.

Materials:

  • 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 equiv)

  • Arylboronic acid or pinacol ester (1.2-1.5 equiv)

  • Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 equiv) or PdCl₂(dppf) (0.05 equiv)

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0-3.0 equiv)

  • 1,4-Dioxane and Water (e.g., 4:1 mixture), degassed

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica Gel for chromatography

Step-by-Step Protocol:

  • Vessel Preparation: To an oven-dried Schlenk flask, add 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 mmol), the arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.

  • Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

  • Solvent Addition: Add the degassed solvent mixture (e.g., 5 mL of 4:1 1,4-dioxane/water) via syringe.[12]

  • Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-16 hours).

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

  • Extraction: Separate the layers. Extract the aqueous phase with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.[12]

Causality and Expertise:

  • Catalyst Choice: Pd(PPh₃)₄ is a reliable, general-purpose catalyst for Suzuki couplings. For more challenging substrates, catalysts with specialized ligands like dppf (in PdCl₂(dppf)) can improve yields and reaction rates.

  • Base Selection: An aqueous base like K₂CO₃ is crucial for the transmetalation step of the catalytic cycle, activating the boronic acid.[11]

  • Degassed Solvents: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II), hence the rigorous exclusion of air is critical for reproducible results.[14]

Application Protocol 1.2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, essential for synthesizing compounds targeting a wide range of receptors and enzymes.[15][16]

Objective: To couple a primary or secondary amine with 4-Bromo-3-chloro-7,8-dimethylquinoline at the C4-position.

Materials:

  • 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 equiv)

  • Amine (1.2-1.5 equiv)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.02-0.05 equiv)

  • XPhos or RuPhos (Ligand, 1.5-2.0x molar equivalent of Pd)

  • Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4-2.0 equiv)

  • Anhydrous Toluene or Dioxane, degassed

Step-by-Step Protocol:

  • Vessel Preparation: In a glovebox or under a stream of argon, add NaOtBu (1.4 mmol) to an oven-dried Schlenk tube.

  • Catalyst Pre-formation (Optional but Recommended): In a separate vial, dissolve Pd₂(dba)₃ (0.02 mmol) and the phosphine ligand (e.g., XPhos, 0.05 mmol) in anhydrous toluene (1-2 mL). Stir for 10 minutes.

  • Reactant Addition: To the Schlenk tube, add 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 mmol) and the amine (1.2 mmol).

  • Catalyst and Solvent: Add the pre-formed catalyst solution to the Schlenk tube, followed by additional anhydrous toluene (to a total volume of 5 mL).

  • Reaction: Seal the tube and heat to 90-110 °C. Monitor the reaction by TLC/LC-MS. Reactions are typically complete within 2-24 hours.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

  • Extraction & Purification: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography.

Causality and Expertise:

  • Ligand Selection: Bulky, electron-rich phosphine ligands like XPhos or RuPhos are critical. They promote the rate-determining reductive elimination step and stabilize the active Pd(0) species, which is particularly important for coupling with less reactive aryl chlorides, though here it ensures high efficiency for the bromide.[17]

  • Base Choice: A strong, non-nucleophilic base like NaOtBu is required to deprotonate the amine, making it a more effective nucleophile in the catalytic cycle.[18] For sensitive substrates, a weaker base like Cs₂CO₃ may be used.[16]

Application Protocol 1.3: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling introduces an alkyne moiety, a versatile functional group that can be further elaborated or used as a structural element in pharmacophores.[19][20][21]

Objective: To couple a terminal alkyne with 4-Bromo-3-chloro-7,8-dimethylquinoline at the C4-position.

Materials:

  • 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 equiv)

  • Terminal Alkyne (1.5-2.0 equiv)

  • PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) chloride) (0.03 equiv)

  • Copper(I) Iodide (CuI) (0.05 equiv)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (Solvent and Base)

  • Anhydrous Toluene or THF (optional co-solvent)

Step-by-Step Protocol:

  • Vessel Preparation: To a Schlenk flask, add 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.05 mmol).

  • Inert Atmosphere: Evacuate and backfill with argon three times.

  • Solvent and Reagent Addition: Add anhydrous Toluene (5 mL) and Et₃N (3.0 mmol). Then, add the terminal alkyne (1.5 mmol) via syringe.[22][23]

  • Reaction: Stir the mixture at room temperature or heat gently (40-60 °C) if the reaction is sluggish. Monitor by TLC. The reaction is often complete within 1-6 hours.

  • Workup: Once complete, dilute the reaction mixture with ethyl acetate and filter through Celite to remove the catalyst and copper salts.

  • Extraction & Purification: Wash the filtrate with saturated aqueous NH₄Cl solution (to remove copper), followed by water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography.

Causality and Expertise:

  • Dual Catalysis: This reaction uniquely uses a dual catalytic system. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate, which is crucial for the transmetalation step.[20]

  • Amine Base: The amine (e.g., Et₃N) serves as both the base to deprotonate the alkyne and often as the solvent. It also scavenges the HBr formed during the reaction.[21]

PART 2: Functionalization at the C3-Position

After selective modification at the C4-position, the C3-chloro group becomes the target for diversification. Its lower reactivity allows for more forcing conditions or different reaction classes to be employed without disturbing the newly installed C4-substituent.

Application Protocol 2.1: Nucleophilic Aromatic Substitution (SNA_r)

The electron-withdrawing nature of the quinoline nitrogen activates the C3 position (ortho to the nitrogen) towards nucleophilic attack, making SNA_r a viable strategy.[8][24][25] This method is ideal for introducing oxygen, nitrogen, or sulfur nucleophiles.

G start C4-Functionalized 3-Chloroquinoline process High Temperature (e.g., 100-160 °C) in polar aprotic solvent (DMSO, DMF, NMP) start->process nuc Nucleophile (e.g., NaOR, HNR'R'') nuc->process base Base (if needed) (e.g., K₂CO₃, NaH) base->process intermediate Meisenheimer Complex (Resonance-Stabilized Anion) process->intermediate product C3,C4-Disubstituted Quinoline Product intermediate->product Loss of Cl⁻

Caption: Logical flow for the SNAr reaction at the C3-position.

Objective: To displace the C3-chloro group with a suitable nucleophile on a C4-substituted-7,8-dimethylquinoline scaffold.

Materials:

  • C4-substituted-3-chloro-7,8-dimethylquinoline (1.0 equiv)

  • Nucleophile (e.g., sodium methoxide, morpholine, sodium thiophenoxide) (2.0-5.0 equiv)

  • Polar aprotic solvent (e.g., DMSO, DMF, NMP)

  • Potassium Carbonate (if using a neutral amine nucleophile)

Step-by-Step Protocol:

  • Setup: In a sealed tube or microwave vial, combine the C4-substituted-3-chloro-7,8-dimethylquinoline (1.0 mmol) and the nucleophile (e.g., morpholine, 3.0 mmol).

  • Solvent/Base: Add a high-boiling polar aprotic solvent like DMSO (3 mL). If the nucleophile is a neutral amine, add a base like K₂CO₃ (2.0 mmol). If using an alkoxide or thiolate salt, no additional base is needed.

  • Reaction: Seal the vessel and heat to a high temperature (typically 120-180 °C). Microwave irradiation can significantly shorten reaction times. Monitor by LC-MS.

  • Workup: Cool the reaction mixture to room temperature and pour it into a stirred mixture of water and ethyl acetate.

  • Extraction & Purification: Separate the layers, extract the aqueous phase with ethyl acetate, combine organic layers, wash with brine, dry over Na₂SO₄, concentrate, and purify by chromatography.

Causality and Expertise:

  • Mechanism: The reaction proceeds via an addition-elimination mechanism. The nucleophile attacks the electron-deficient C3 carbon, forming a negatively charged intermediate (a Meisenheimer complex). The aromaticity is restored upon expulsion of the chloride leaving group.[24][26]

  • Solvent Choice: Polar aprotic solvents (DMSO, DMF) are ideal as they solvate the cation of the nucleophilic salt without hydrogen bonding to the nucleophile, thus maximizing its reactivity.[26]

  • Temperature: High temperatures are required to overcome the activation energy associated with disrupting the aromaticity of the quinoline ring in the first step of the mechanism.[25]

Conclusion

4-Bromo-3-chloro-7,8-dimethylquinoline is a potent and versatile building block for pharmaceutical research. The distinct reactivity of its two halogen substituents allows for a logical and stepwise approach to molecular diversification. By first leveraging the high reactivity of the C4-bromo position in palladium-catalyzed cross-coupling reactions, researchers can install key structural motifs. The remaining C3-chloro position can then be functionalized using more forcing conditions, such as nucleophilic aromatic substitution, to complete the synthesis of complex, disubstituted quinoline derivatives. This orthogonal strategy provides a reliable and powerful pathway for the rapid generation of compound libraries aimed at discovering next-generation therapeutics.

References

  • Quinoline as a privileged scaffold in modern drug discovery: Structural versatility, molecular targeting, and multidomain. (2025). Vertex AI Search.
  • Quinoline-A Next Generation Pharmacological Scaffold. (2025). Vertex AI Search.
  • Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery. (2025). Benchchem.
  • Quinoline: An Attractive Scaffold in Drug Design. (2020). PubMed.
  • Annotated Review on Various Biological Activities of Quinoline Molecule. (2022). Biointerface Research in Applied Chemistry.
  • Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). RSC Advances (RSC Publishing).
  • Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. (2023). Frontiers.
  • Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. (n.d.).
  • Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis.
  • Modular Three-Component Synthesis of 4-Aminoquinolines via an Imidoylative Sonogashira/Cycliz
  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016). Chemical Science (RSC Publishing).
  • Buchwald–Hartwig amin
  • Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (2004).
  • A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry. (2025). Benchchem.
  • Buchwald-Hartwig Amin
  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.).
  • Nucleophilic arom
  • Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. (n.d.).
  • Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. (2009). PMC - NIH.
  • Sonogashira coupling. (n.d.). Wikipedia.
  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry.
  • Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. (2025).
  • Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide. (2025). Benchchem.
  • Scheme 4: Sonogashira-couplings of 4-bromo-6H-1,2-oxazines. a) PdCl 2... (n.d.).
  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
  • How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. (2025). Frontiers.
  • Nucleophilic Aromatic Substitution. (2021). Chemistry Steps.
  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applic
  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize.
  • Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields when using 4-Bromo-3-chloro-7,8-dimethylquinoline

Topic: Optimization of Reaction Yields & Selectivity Audience: Medicinal Chemists, Process Chemists, and R&D Scientists. Substrate Analysis: The "Selectivity & Steric Trap" Before optimizing conditions, it is critical to...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Reaction Yields & Selectivity

Audience: Medicinal Chemists, Process Chemists, and R&D Scientists.

Substrate Analysis: The "Selectivity & Steric Trap"

Before optimizing conditions, it is critical to understand why this specific scaffold fails in standard protocols. 4-Bromo-3-chloro-7,8-dimethylquinoline presents a unique convergence of electronic deactivation and steric hindrance.

  • The 3-Chloro Block (Sterics): The chlorine atom at C3 is in an ortho relationship with the reactive bromine at C4. This creates significant steric congestion, hindering the approach of bulky palladium catalysts or nucleophiles.

  • The 7,8-Dimethyl Deactivation (Electronics): Unlike unsubstituted quinolines, the 7,8-dimethyl pattern is electron-donating. Through resonance, these methyl groups increase the electron density of the pyridine ring.

    • Consequence: The C4 position becomes less electrophilic , significantly reducing reaction rates in Nucleophilic Aromatic Substitution (

      
      ).
      
  • The Reactivity Hierarchy:

    • C4-Br: Primary reactive site (Lower Bond Dissociation Energy, activated by N1).

    • C3-Cl: Secondary reactive site (Higher BDE, less activated).

Module A: Optimizing Palladium-Catalyzed Cross-Couplings

Common Issue: Low conversion (<40%) or protodehalogenation (loss of Br without coupling) during Suzuki-Miyaura or Buchwald-Hartwig reactions.

The Solution: Overcoming the Oxidative Addition Barrier

Standard catalysts like


 or 

often fail because the 3-Cl steric bulk prevents the bulky phosphine ligands from facilitating the oxidative addition step efficiently.
Recommended Protocol: The "Bulky-Rich" Ligand System

Switch to dialkylbiaryl phosphine ligands (Buchwald ligands) which are designed to facilitate oxidative addition in sterically hindered aryl halides.

ParameterStandard Condition (Avoid)High-Yield Condition (Recommended) Mechanistic Rationale
Catalyst

Pd-XPhos G3 or Pd-RuPhos G3 Pre-formed precatalysts ensure rapid initiation; XPhos accommodates the 3-Cl steric bulk.
Solvent DMF / Toluene1,4-Dioxane or THF/Water (10:1) Dioxane promotes higher solubility of the dimethyl-substituted scaffold.
Base


or

Stronger bases facilitate the transmetallation step in hindered systems.
Temp 80°C60°C - 75°C Lower temperature prevents activation of the C3-Cl bond (selectivity control).
Troubleshooting Logic: Pd-Coupling
  • Problem: Starting material remains, catalyst turns black (Pd black).

    • Fix: The oxidative addition is failing. Switch to Pd-PEPPSI-IPr (N-heterocyclic carbene catalyst) which is highly robust against steric hindrance.

  • Problem: Product forms but C3-Cl is also reacted (Bis-coupling).

    • Fix: Lower temperature to 50°C and strictly limit boronic acid/amine to 1.05 equivalents.

Visualizing the Steric Bottleneck

The following diagram illustrates the decision logic for catalyst selection based on the specific failure mode observed.

OptimizationLogic Start Low Yield in Pd-Coupling CheckSM Is Starting Material Consumed? Start->CheckSM Dehalogenation Yes: Protodehalogenation (Br replaced by H) CheckSM->Dehalogenation Yes Stalled No: Reaction Stalled CheckSM->Stalled No Sol_Anhydrous Use Anhydrous Solvents Switch to Pd(OAc)2 / Xantphos Dehalogenation->Sol_Anhydrous Fix Sol_Precat Switch to Pd-XPhos G3 or Pd-PEPPSI-IPr Stalled->Sol_Precat Fix

Figure 1: Decision tree for troubleshooting Palladium-catalyzed coupling failures.

Module B: Enhancing Nucleophilic Aromatic Substitution ( )

Common Issue: No reaction with amines/alkoxides even at high temperatures (120°C+), or decomposition due to thermal stress.

The Mechanism: Acid-Mediated Activation

The 7,8-dimethyl groups push electron density into the ring, making the C4 position electron-rich and resistant to nucleophilic attack. To counter this, you must protonate the quinoline nitrogen . This converts the ring into a highly electrophilic quinolinium species.

Step-by-Step Protocol: Acid-Catalyzed Displacement

This method allows the reaction to proceed at lower temperatures (80°C vs 140°C), preserving the C3-Cl bond.

  • Preparation: Dissolve 4-Bromo-3-chloro-7,8-dimethylquinoline (1.0 equiv) in NMP (N-methyl-2-pyrrolidone) or 2-ethoxyethanol .

    • Note: Avoid DMF if possible; NMP stabilizes the transition state better for this substrate.

  • Activation: Add 1.0 equiv of HCl (4M in Dioxane) or p-Toluenesulfonic acid (PTSA) . Stir for 10 minutes at RT.

    • Observation: The solution may turn yellow/orange (formation of quinolinium salt).

  • Nucleophile Addition: Add the amine nucleophile (1.2 - 1.5 equiv).

  • Heating: Heat to 80-90°C. Monitor by HPLC/TLC.

  • Workup: The product will be a salt. Neutralize with sat.

    
     to extract the free base.
    
VariableStandard

Acid-Catalyzed

Reaction Species Neutral QuinolineQuinolinium Cation (Highly Electrophilic)
Temp Required >130°C70°C - 90°C
C3-Cl Stability Risk of displacementHigh Stability
Visualizing the Activation Pathway

SNArMechanism Substrate 4-Bromo-3-chloro-7,8-dimethylquinoline (Electron Rich / Deactivated) Protonation Add H+ (HCl or PTSA) Substrate->Protonation Activated Quinolinium Cation (N+ pulls density, C4 becomes reactive) Protonation->Activated Activation Attack Nucleophilic Attack at C4 (Rate Determining Step) Activated->Attack Lower Ea Product C4-Substituted Product (C3-Cl retained) Attack->Product -HBr

Figure 2: Mechanism of Acid-Catalyzed activation to overcome electron-donating effects of 7,8-dimethyl groups.

FAQ: Specific User Scenarios

Q: Can I use Lithium-Halogen Exchange (n-BuLi) to functionalize the C4 position? A: Proceed with extreme caution. While C4-Br exchanges faster than C3-Cl, the presence of the 3-chloro group creates a high risk of "Halogen Dance" (migration of the lithiated species) or elimination to form a 3,4-quinolyne (benzyne intermediate) .

  • Recommendation: Use i-PrMgCl·LiCl (Turbo Grignard) at -78°C instead of n-BuLi. The magnesium species is less basic and less prone to inducing benzyne formation or migration.

Q: I am seeing a byproduct with Mass M-35 (Chlorine loss). Why? A: This is likely hydrodechlorination . It occurs most often in Pd-catalyzed reactions using formate sources or alcohols as solvents at high temperatures.

  • Fix: Ensure your solvent (Dioxane/Toluene) is strictly anhydrous and degassed. Avoid secondary alcohols (isopropanol) in the reaction mixture.

Q: How do I purify the product if it co-elutes with the starting material? A: The 7,8-dimethyl groups make the molecule lipophilic.

  • Technique: If your product is an amine (from

    
    ), use an SCX-2 (Strong Cation Exchange)  cartridge. The product (basic) will bind, while the non-basic starting material (4-bromo-3-chloro-7,8-dimethylquinoline) will wash through with methanol. Elute the product with 
    
    
    
    in MeOH.

References

  • BenchChem. (2025).[1][2][3] A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry. Retrieved from 2

  • NobelPrize.org. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. Retrieved from 4

  • ChemicalBook. (n.d.). 4-Bromo-8-chloroquinoline Reactivity Profile. Retrieved from 5

  • MDPI. (2021). Palladium(0) Catalyzed Synthesis via Suzuki Cross-Coupling Reaction: Steric Factors. Retrieved from 6

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution (SNAr) Mechanism. Retrieved from 7

Sources

Optimization

Technical Support Center: High-Efficiency Coupling of 4-Bromoquinolines

Current Status: Operational Topic: Optimization of Catalyst Loading & Reaction Conditions Ticket ID: BQ-XC-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary: The "Qui...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Optimization of Catalyst Loading & Reaction Conditions Ticket ID: BQ-XC-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Quinoline Challenge"

Welcome to the technical support hub for 4-bromoquinoline cross-coupling. You are likely here because your standard Suzuki-Miyaura conditions (Pd(PPh₃)₄/Na₂CO₃) failed, resulting in either (A) recovered starting material (catalyst poisoning) or (B) significant hydrodebromination (formation of quinoline).

The Core Problem: 4-Bromoquinolines present a "perfect storm" of difficulty:

  • Catalyst Poisoning: The quinoline nitrogen is a strong

    
    -donor, capable of displacing phosphine ligands and forming unreactive Pd-N complexes (Pd-sink).
    
  • Steric Hindrance: The C4 position suffers peri-interaction from the C5 proton, slowing oxidative addition.

  • Electronic Deactivation: The electron-deficient ring makes the C-Br bond susceptible to reduction (protodebromination) rather than transmetallation.

This guide moves beyond "add more catalyst" to "add smarter catalyst," enabling you to drop loadings from 5 mol% to <0.5 mol% while improving purity.

Diagnostic Triage: Identify Your Failure Mode

Before optimizing loading, you must stabilize the chemistry. Match your HPLC/LCMS profile to the error codes below.

Error CodeSymptom (LCMS/NMR)Root CauseImmediate Fix
ERR_STALL >80% SM remaining. Catalyst is black/precipitated.N-Coordination Poisoning. The Pd is binding to the Quinoline-N instead of the C-Br bond.Switch to Precatalysts (e.g., XPhos Pd G4) to ensure rapid ligation. Avoid Pd(OAc)₂ + Monodentate phosphines in situ.
ERR_REDUC High conversion, but major product is Quinoline (M-Br).Protodebromination. The catalytic cycle is too slow; solvent/base is acting as a hydride source.Increase Rate: Use a bulkier, electron-rich ligand (e.g., tBuXPhos). Switch base to anhydrous K₃PO₄.
ERR_HOMO Biaryl homocoupling of boronic acid observed.Oxidative Homocoupling. Oxygen ingress or slow transmetallation.Degas solvents rigorously (sparge with Ar). Slow down addition of boronic acid.
ERR_SLUDGE Product formed but impossible to purify; residual Pd >1000ppm.Metal Aggregation. Excess catalyst loading led to Pd nanoparticles.Implement Protocol 3 (Loading Optimization) and use scavenger resins (e.g., Thiol-silica).

Visualizing the Failure Pathways

The following logic map illustrates the decision process for troubleshooting 4-bromoquinoline couplings.

TroubleshootingLogic Start START: Analyze Crude Reaction CheckConv Check Conversion (SM vs Product) Start->CheckConv LowConv Low Conversion (<20%) CheckConv->LowConv SM Dominant HighConv High Conversion (>80%) CheckConv->HighConv SM Consumed CheckColor Is Catalyst Black/Precipitated? LowConv->CheckColor CheckImpurity Identify Major Impurity HighConv->CheckImpurity Poisoning DIAGNOSIS: Catalyst Poisoning (N-binding) CheckColor->Poisoning Yes Action1 ACTION: Switch to G3/G4 Precatalyst (XPhos, SPhos) Poisoning->Action1 Debrom Product: Quinoline (H-Br exchange) CheckImpurity->Debrom M-Br Mass Homo Product: Biaryl (Boronic Homocouple) CheckImpurity->Homo 2x Boronic Mass Action2 ACTION: Use Anhydrous Base Increase [Pd] or Temp Debrom->Action2 Action3 ACTION: Degas Solvent Reduce Oxidant Homo->Action3

Caption: Decision matrix for diagnosing 4-bromoquinoline coupling failures based on crude LCMS data.

Optimization Protocols

Protocol A: The "G4" Standard (Solving Poisoning)

Use this protocol if you are experiencing ERR_STALL .

Scientific Rationale: Traditional Pd sources (Pd(OAc)₂, Pd₂dba₃) require an induction period to generate Pd(0). During this time, the nitrogen on the 4-bromoquinoline coordinates to the Pd(II), preventing reduction to the active species. Buchwald G3/G4 precatalysts contain the ligand pre-bound and activate immediately upon exposure to base, bypassing the poisoning window.

Materials:

  • Catalyst: XPhos Pd G4 or SPhos Pd G4 (Start at 1.0 mol%)

  • Base: K₃PO₄ (2.0 equiv, 0.5M aqueous solution)

  • Solvent: THF or 1,4-Dioxane (degassed)

Workflow:

  • Charge reaction vial with 4-bromoquinoline (1.0 equiv), Boronic acid (1.2 equiv), and Precatalyst.

  • Evacuate and backfill with Argon (x3).

  • Add degassed solvent (0.2 M concentration wrt halide).

  • Add base solution via syringe.

  • Heat to 60°C. Note: 4-bromoquinolines are reactive; excessive heat (100°C+) promotes dehalogenation.

  • Monitor at 1 hour. If conversion >90%, proceed to Protocol C.

Protocol B: The Anhydrous System (Solving Protodebromination)

Use this protocol if you are experiencing ERR_REDUC .

Scientific Rationale: Protodebromination often involves a hydride source (solvent or water). By switching to anhydrous conditions and a base that does not generate hydroxide in situ, we minimize hydride transfer.

Workflow:

  • Base Switch: Use finely ground, anhydrous K₃PO₄ or Cs₂CO₃.

  • Solvent: Anhydrous Toluene or n-Butanol.

  • Catalyst: Pd-PEPPSI-IPr (1.0 mol%). The NHC ligand provides extreme steric bulk, protecting the metal center from non-productive interactions.

  • Temp: 80°C.

Protocol C: Loading Optimization (The "Race to the Bottom")

Once you have achieved >95% conversion at 1-2 mol%, you must determine the Minimum Effective Loading (MEL) to reduce cost and metal scavenging burden.

The "Decade" Dilution Method: Do not optimize linearly (e.g., 1.0 -> 0.9 -> 0.8). Pd catalysis is non-linear. Use logarithmic steps.

ExperimentCatalyst LoadingExpected OutcomeInterpretation
Exp 1 1.0 mol% (10,000 ppm) 100% ConvBaseline. System works.
Exp 2 0.1 mol% (1,000 ppm) >95% ConvHigh Turnover. Catalyst is highly active. Proceed to Exp 3.
Exp 3 0.01 mol% (100 ppm) <50% ConvCliff Edge. You have hit the diffusion/poisoning limit.
Exp 4 0.05 mol% (500 ppm) OptimizationRefinement. The MEL is between 0.01 and 0.1.

Critical Technique for Low Loading: At <0.1 mol%, weighing errors dominate.

  • Do NOT weigh 0.5 mg of catalyst.

  • DO make a stock solution of the catalyst in the reaction solvent (e.g., 10 mg in 10 mL). Aliquot the specific volume needed to achieve ppm loading.

Advanced FAQs

Q: Why does my reaction turn black immediately? A: This is "Palladium Black" formation. It indicates your ligand is not stabilizing the Pd(0) effectively. The Pd is aggregating into nanoparticles.

  • Fix: Increase the Ligand:Metal ratio (e.g., 2:1 for monodentate ligands) or switch to a palladacycle (G4 precatalyst) where the ratio is fixed 1:1.

Q: Can I use Pd(PPh₃)₄ for 4-bromoquinoline? A: Generally, no . Triphenylphosphine is labile and not electron-rich enough to facilitate oxidative addition into the electron-deficient C-Br bond of quinoline efficiently. It also allows the quinoline nitrogen to displace it easily. Use dialkylbiaryl phosphines (XPhos, SPhos, RuPhos).

Q: How do I remove the residual Pd? A: If you optimize loading to <500 ppm, standard workup often suffices. If loading is higher:

  • Add SiliaMetS® Thiol or QuadraPure™ TU resin at the end of the reaction (0.5 equiv relative to Pd).

  • Stir at 50°C for 30 mins.

  • Filter through Celite.

Mechanistic Insight: The Poisoning Pathway

The diagram below details why standard ligands fail and how bulky ligands (L) prevent the "Dead End" pathway.

Mechanism Pd0 Active Catalyst L-Pd(0) OxAdd Oxidative Addition (Rate Limiting) Pd0->OxAdd Bulky Ligand (XPhos) Promotes This Coordination N-Coordination (Poisoning) Pd0->Coordination Small Ligand (PPh3) Allows This Substrate 4-Bromoquinoline Substrate->OxAdd Substrate->Coordination Cycle Transmetallation & Reductive Elimination OxAdd->Cycle Cycle->Pd0 Regeneration Product Cross-Coupled Product Cycle->Product DeadEnd Inactive Complex [L-Pd-N-Quinoline] Coordination->DeadEnd

Caption: Kinetic competition between productive oxidative addition (C-Br insertion) and catalyst poisoning (N-binding).

References

  • Guram, A. S., et al. (2007).[1] "New Catalysts for Suzuki-Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides." Journal of Organic Chemistry, 72(14), 5104-5112. Link

    • Context: Establishes the efficacy of dialkylbiaryl phosphines for heteroaryl halides prone to poisoning.
  • Bruno, N. C., et al. (2013). "Buchwald-Hartwig Amination Using Pd-G3 Precatalysts." Chemical Science, 4, 916-920. Link

    • Context: Defines the G3/G4 precatalyst activation mechanism which prevents induction-period poisoning.
  • Billingsley, K., & Buchwald, S. L. (2007). "Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides." Journal of the American Chemical Society, 129(11), 3358–3366. Link

    • Context: Specifically addresses ligand selection (SPhos/XPhos)
  • Perera, D., et al. (2018).[2] "A platform for automated nanomole-scale reaction screening and micromole-scale synthesis in flow."[2] Science, 359(6374), 429–434.[2] Link

    • Context: Demonstrates high-throughput optimization strategies for Suzuki couplings to identify MEL.

Sources

Reference Data & Comparative Studies

Validation

Comparing reactivity of 4-bromo vs 3-chloro positions in quinolines

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary: The Selectivity Cliff For medicinal chemists and process engineers, the 3-chloro-4-b...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Selectivity Cliff

For medicinal chemists and process engineers, the 3-chloro-4-bromoquinoline scaffold represents a "programmed" di-halogenated system. It offers a distinct selectivity cliff —a massive reactivity differential between the C4 and C3 positions that allows for predictable, sequential functionalization without the need for protecting groups.

The Core Directive: In virtually all standard cross-coupling and nucleophilic substitution scenarios, the 4-bromo position is the primary reactive site , while the 3-chloro position remains latent until activated by forcing conditions or specialized ligands.

Mechanistic Underpinnings: Why C4 Dominates C3

To design effective synthetic routes, one must understand the electronic and steric forces at play. The reactivity difference is not merely a function of the halogen (Br vs. Cl) but is fundamentally driven by the quinoline electronic structure.

A. Electronic Activation (The Nitrogen Effect)

The quinoline nitrogen atom exerts a profound electron-withdrawing effect on the pyridine ring, but this effect is regioselective.

  • Position 4 (Para-like): The C4 position is in direct conjugation with the nitrogen. Resonance contributors place a partial positive charge at C4, making it highly electrophilic. This facilitates both oxidative addition (Pd(0)

    
     Pd(II)) and Nucleophilic Aromatic Substitution (
    
    
    
    ).
  • Position 3 (Meta-like): The C3 position is

    
     to the nitrogen. It does not share the same resonance activation. It behaves more like a standard, unactivated aryl halide.
    
B. Bond Dissociation Energy (BDE)
  • C-Br Bond (~68 kcal/mol): Weaker, longer, and more labile. Rapidly undergoes oxidative addition.[1]

  • C-Cl Bond (~81 kcal/mol): Stronger and shorter. Requires higher activation energy or electron-rich ligands (e.g., alkylphosphines) to facilitate oxidative addition.

Visualizing the Reactivity Landscape

The following diagram illustrates the electronic "hot spots" and the resulting decision logic for functionalization.

QuinolineReactivity Quinoline 3-Chloro-4-Bromoquinoline (Starting Scaffold) C4_Path Position C4 (Bromo) • Electron Deficient (+) • Weak C-Br Bond • High SNAr Activity Quinoline->C4_Path Primary Reaction Site C3_Path Position C3 (Chloro) • Electron Neutral • Strong C-Cl Bond • Inert to SNAr Quinoline->C3_Path Latent Site (Requires Activation) Product_1 Intermediate A (C4-Functionalized) C4_Path->Product_1 Mild Pd Coupling or SNAr (RT - 60°C) Final_Product Final Scaffold (C3, C4-Difunctionalized) Product_1->Final_Product Forcing Pd Coupling (S-Phos/X-Phos, >100°C)

Figure 1: Reactivity hierarchy showing the sequential functionalization logic. C4 must be addressed before C3.

Comparative Reactivity Matrix

The following table summarizes the performance of each position under standard reaction classes.

Reaction Class4-Bromo Position (C4)3-Chloro Position (C3)Selectivity Outcome
Suzuki-Miyaura High Reactivity. Occurs at RT to 60°C with standard ligands (

).
Low Reactivity. Inert under mild conditions. Requires bulky, electron-rich ligands (e.g., S-Phos, X-Phos) and heat (>100°C).Excellent. 4-Br reacts exclusively if stoichiometry is controlled (1.0 equiv boronic acid).

(Nucleophilic Subst.)
High Reactivity. Activated by N-atom. Amines/phenols displace Br readily.Inert. No resonance stabilization for the Meisenheimer complex.Absolute. Exclusive C4 substitution.
Buchwald-Hartwig High Reactivity. Standard conditions apply.Moderate Reactivity. Requires "Gen-3" or "Gen-4" precatalysts (e.g., BrettPhos).Good. C4 aminates first.
Lithium-Halogen Exchange Fast.

-BuLi at -78°C exchanges C4-Br selectively.
Slow/Competing. C3-Cl exchange is slower than C4-Br but faster than deprotonation in some cases.Good. C4-Li species forms kinetically first.
Experimental Protocols: Sequential Functionalization

Objective: Synthesize a 3,4-diarylquinoline from 3-chloro-4-bromoquinoline.

Phase 1: Selective C4-Arylation (The "Easy" Step)

Rationale: We exploit the weak C-Br bond and the electron-deficient C4 position. Standard Pd(0) catalysts are sufficient.

Protocol:

  • Reagents: 3-chloro-4-bromoquinoline (1.0 equiv), Aryl-Boronic Acid A (1.05 equiv),

    
     (3-5 mol%), 
    
    
    
    (2.0 equiv).
  • Solvent: DME/Water (3:1) or Toluene/EtOH/Water. Degassed.

  • Conditions: Heat to 60–80°C for 4–6 hours under

    
    .
    
    • Note: Monitor via LCMS. The C3-Cl will remain intact because oxidative addition into the C-Cl bond is kinetically disfavored at this temperature with triphenylphosphine ligands.

  • Workup: Standard aqueous extraction (EtOAc).

  • Outcome: >90% yield of 3-chloro-4-arylquinoline .

Phase 2: C3-Arylation (The "Hard" Step)

Rationale: The remaining C3-Cl bond is strong and sterically crowded by the new C4-aryl group. We must use a catalyst system designed for difficult chlorides and steric hindrance.

Protocol:

  • Reagents: 3-chloro-4-arylquinoline (Intermediate from Phase 1), Aryl-Boronic Acid B (1.5 equiv),

    
     (3.0 equiv).
    
  • Catalyst System:

    
     (2 mol%) + S-Phos  or X-Phos  (4-8 mol%).
    
    • Why S-Phos? This electron-rich biaryl phosphine facilitates oxidative addition into the strong C-Cl bond and stabilizes the Pd center during the reductive elimination of the sterically congested biaryl.

  • Solvent: Toluene or 1,4-Dioxane (anhydrous).

  • Conditions: Heat to 100–110°C (reflux) for 12–18 hours.

  • Outcome: Formation of the unsymmetrical 3,4-diarylquinoline .

Visualization of the Workflow

SequentialSynthesis Start Start: 3-Chloro-4-Bromoquinoline Step1 Step 1: Selective C4 Coupling Reagents: Ar¹-B(OH)₂, Pd(PPh₃)₄, Na₂CO₃, 60°C Start->Step1 Inter Intermediate: 3-Chloro-4-(Ar¹)quinoline (Cl remains intact) Step1->Inter Chemoselective (Br reacts, Cl waits) Step2 Step 2: Activated C3 Coupling Reagents: Ar²-B(OH)₂, Pd₂(dba)₃/S-Phos, 110°C Inter->Step2 End Final: 3-(Ar²)-4-(Ar¹)quinoline Step2->End Forced Activation (Cl reacts)

Figure 2: Step-by-step workflow for sequential functionalization.

Critical "Gotchas" and Troubleshooting
  • Lithiation Risks: If you attempt Lithium-Halogen Exchange on the 3-chloro-4-bromo species, the exchange will occur at C4-Br almost exclusively. However, if you perform this at temperatures above -78°C, you risk "halogen dance" (migration of the lithiated species to the C3 position) or nucleophilic attack on the quinoline ring by the butyl group. Always keep strict cryogenic control (-78°C).

  • 
     Limitations:  Do not attempt 
    
    
    
    at the C3 position. Even with strong nucleophiles, the C3 position is electronically deactivated. If you need a C3-amine, use Buchwald-Hartwig coupling (Pd-catalyzed), not direct displacement.
  • Steric Clash: In Phase 2 (C3 coupling), if the group installed at C4 is very bulky (e.g., o-tolyl), the C3 coupling rate will drop significantly. In such cases, switch to X-Phos or Sphinx ligands, which are specifically designed for sterically demanding couplings.

References
  • BenchChem. A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry. (2025).[1][2] Retrieved from

  • MDPI. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. (2021).[3][4] Retrieved from

  • Organic Chemistry Portal. Suzuki Coupling - Specific Examples and Ligand Effects. Retrieved from

  • National Institutes of Health (NIH). Palladium-Catalysed Synthesis and Transformation of Quinolones. Retrieved from

  • Sigma-Aldrich. Palladium-catalyzed Cross-coupling Reactions in Aqueous Media. Retrieved from

Sources

Comparative

IR spectroscopy characteristic peaks of 4-Bromo-3-chloro-7,8-dimethylquinoline

Spectroscopic Validation of 4-Bromo-3-chloro-7,8-dimethylquinoline: A Comparative IR Analysis Guide Executive Summary & Structural Context Target Molecule: 4-Bromo-3-chloro-7,8-dimethylquinoline Molecular Formula: C₁₁H₉B...

Author: BenchChem Technical Support Team. Date: February 2026

Spectroscopic Validation of 4-Bromo-3-chloro-7,8-dimethylquinoline: A Comparative IR Analysis Guide

Executive Summary & Structural Context

Target Molecule: 4-Bromo-3-chloro-7,8-dimethylquinoline Molecular Formula: C₁₁H₉BrClN Application: Key intermediate in the synthesis of antibacterial fluoroquinolones and antimalarial agents.

This guide provides a technical analysis of the Infrared (IR) spectral characteristics of 4-Bromo-3-chloro-7,8-dimethylquinoline.[1] Unlike simple quinolines, this polysubstituted scaffold presents a complex vibrational profile due to the interplay between the electron-withdrawing halogens (Br, Cl) on the pyridine ring and the electron-donating methyl groups on the benzene ring.

The Analytical Challenge: Distinguishing this specific isomer from its synthetic precursors (e.g., 4-hydroxy derivatives) and regioisomers (e.g., 3-bromo-4-chloro variants) requires precise interpretation of the fingerprint region (<1500 cm⁻¹).

Comparative Spectral Analysis

The following analysis compares the target molecule against its structural "alternatives"—specifically its non-halogenated precursors and standard quinoline benchmarks.

A. High-Frequency Region (4000 – 2800 cm⁻¹): The Alkyl/Aromatic Interface

In this region, the target molecule is distinct from generic quinolines due to the heavy methyl substitution at positions 7 and 8.

Vibrational ModeTarget: 4-Bromo-3-chloro-7,8-dimethylAlternative: Unsubstituted QuinolineDiagnostic Insight
Aromatic C-H Stretch 3010 – 3060 cm⁻¹ (Weak)3030 – 3080 cm⁻¹ (Medium)Intensity is reduced in the target because 4 out of 6 aromatic protons are substituted.
Aliphatic C-H Stretch 2920 – 2960 cm⁻¹ (Asym) 2850 – 2870 cm⁻¹ (Sym)Absent Primary Identification Marker. The presence of these bands confirms the 7,8-dimethyl moiety. Absence indicates oxidation or loss of alkyl groups.
O-H / N-H Stretch Absent Absent (unless hydrated)Purity Check. Broad bands here (3200-3500 cm⁻¹) indicate contamination with the precursor 4-hydroxy-3-chloro-7,8-dimethylquinoline or moisture.
B. Double Bond Region (1650 – 1450 cm⁻¹): The Heterocyclic Core

The quinoline ring breathing modes are shifted by the heavy halogen atoms (Mass Effect) and inductive effects.

  • ν(C=N) Stretch: Typically found at ~1590 cm⁻¹. In the target, the inductive effect of the adjacent 3-Cl and 4-Br atoms may shift this slightly higher (blue shift) or split the band due to symmetry breaking.

  • ν(C=C) Aromatic: Multiple sharp bands between 1450 – 1620 cm⁻¹ . The 7,8-dimethyl substitution often causes a characteristic splitting of the ring breathing mode around 1500 cm⁻¹.

C. Fingerprint Region (1000 – 400 cm⁻¹): Halogen Specificity

This is the critical region for validating the "4-Bromo-3-chloro" pattern.

Frequency (cm⁻¹)AssignmentMechanistic Explanation
800 – 860 C-H Out-of-Plane (OOP) Bending Corresponds to the two adjacent aromatic protons (H5 and H6) on the benzene ring. This confirms the 7,8-substitution pattern (leaving 5,6 open).
1050 – 1090 C-Cl Stretch / Deformation The C-Cl bond on an aromatic ring typically couples with ring vibrations, appearing higher than alkyl chlorides.
600 – 700 C-Br Stretch Carbon-Bromine stretching is heavy and appears at low frequency. Look for a medium-to-strong band here, distinct from the C-Cl band.
< 600 Ring Deformation Skeletal bending modes specific to the 3,4-disubstituted pyridine ring.

Experimental Protocol: Validated Acquisition

To ensure reproducible data, the following protocol is recommended over standard high-throughput methods.

Method Selection: ATR vs. Transmission
  • Recommendation: Diamond ATR (Attenuated Total Reflectance) .

  • Reasoning: While KBr pellets are traditional, the target is a solid halogenated organic. ATR minimizes sample preparation errors (grinding effects) and avoids moisture absorption (hygroscopic KBr) which can obscure the critical 3000 cm⁻¹ region. However, for analyzing the C-Br stretch (<600 cm⁻¹), ensure the ATR crystal cutoff permits low-wavenumber detection (some ZnSe crystals cut off at 650 cm⁻¹; Diamond/Ge is preferred).

Step-by-Step Workflow

IR_Workflow Sample Solid Sample (4-Br-3-Cl-7,8-Me-Q) Prep Sample Prep (Neat on Diamond ATR) Sample->Prep No Grinding Acq Acquisition (4000-400 cm⁻¹, 4 cm⁻¹ res) Prep->Acq 32 Scans Process Processing (Baseline Corr., ATR Corr.) Acq->Process Validation Validation (Check 2900 & 800 cm⁻¹) Process->Validation

Figure 1: Optimized ATR-FTIR workflow for halogenated quinoline analysis.

Diagnostic Logic: Distinguishing from Impurities

The diagram below illustrates the decision logic for interpreting the spectrum during synthesis monitoring.

Spectral_Logic Start Acquire Spectrum CheckOH Broad Peak 3200-3500 cm⁻¹? Start->CheckOH Impurity_OH Contamination: Precursor (4-OH) or H₂O CheckOH->Impurity_OH Yes CheckAlkyl Peaks at 2850-2960 cm⁻¹? CheckOH->CheckAlkyl No Confirm_Me 7,8-Dimethyl Confirmed CheckAlkyl->Confirm_Me Yes Fail_Me Error: Wrong Scaffold CheckAlkyl->Fail_Me No CheckFP Strong Band ~1080 cm⁻¹ & ~650 cm⁻¹? Confirm_Me->CheckFP Success Target Identified: 4-Br-3-Cl-7,8-Me-Q CheckFP->Success Yes

Figure 2: Spectral interpretation decision tree for quality control.

Comparative Performance Summary

FeatureIR Spectroscopy ¹H NMR Mass Spectrometry
Differentiation of Halogens Moderate. C-Cl and C-Br are in the complex fingerprint region.Low. Halogens are "invisible" directly; inferred via chemical shift of neighbors.High. Isotopic patterns (³⁵Cl/³⁷Cl and ⁷⁹Br/⁸¹Br) are definitive.
Isomer Identification High. Fingerprint region is unique to the 3,4-substitution pattern.High. Coupling constants (J-values) definitively place protons.Low. Regioisomers often have identical fragmentation.
Throughput High. (Seconds per sample via ATR).Low. (Requires dissolution, deuterated solvents).High. (If LC-MS is available).

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard reference for C-Cl and C-Br frequency assignments).
  • National Institute of Standards and Technology (NIST). Quinoline and Dimethylquinoline Derivative Spectra. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • Bolin, D. R., et al. (2000). "Synthesis and IR characterization of polysubstituted quinolines." Journal of Organic Chemistry.

Sources

Validation

Structural Elucidation of Quinoline Scaffolds: A Comparative Guide to X-Ray Diffraction Techniques

Executive Summary: The Solid-State Imperative Quinoline derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of critical antimalarial (Chloroquine), anticancer (Camptothecin analogues),...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solid-State Imperative

Quinoline derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of critical antimalarial (Chloroquine), anticancer (Camptothecin analogues), and antibacterial agents. While solution-state analysis (NMR, MS) is sufficient for confirming connectivity, it fails to predict bioavailability, stability, and tabletability—properties governed exclusively by the solid-state arrangement.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against its primary alternatives (PXRD, NMR) for quinoline derivatives. It provides a validated protocol for growing diffraction-quality crystals of these planar aromatic systems and details how to interpret the specific


 stacking interactions that define their stability.

Comparative Analysis: SC-XRD vs. Alternatives

In the development of quinoline-based therapeutics, selecting the correct analytical tool is dictated by the stage of development. The following matrix compares SC-XRD with Powder X-Ray Diffraction (PXRD) and Nuclear Magnetic Resonance (NMR).

Performance Matrix
FeatureSingle Crystal XRD (SC-XRD) Powder XRD (PXRD) Solution State NMR (

H/

C)
Primary Output Absolute 3D Structure & ConfigurationBulk Phase Identification & PurityMolecular Connectivity & Dynamics
Polymorph Discrimination High: Defines the exact unit cell and packing of a specific polymorph.Medium: Identifies unique "fingerprints" but cannot solve unknown structures easily.None: All polymorphs look identical in solution.
Intermolecular Insight Excellent: Visualizes

stacking and H-bond networks.
Low: Inferential only (via Rietveld refinement).Low: NOESY can imply proximity, but not packing.
Sample Requirement Single crystal (

mm)
Bulk powder (

mg)
Dissolved sample (

mg)
Limitation Difficulty in growing suitable crystals.Preferential orientation effects in planar quinolines.Loss of solid-state conformational information.
Critical Insight: The "Planarity" Problem

Quinoline derivatives are rigid, planar systems. In PXRD , this leads to preferential orientation, where needle-like crystals align non-randomly, distorting peak intensities and potentially masking polymorphs. SC-XRD is immune to this, making it the only definitive method for establishing the absolute configuration of chiral quinoline intermediates.

Experimental Protocol: Crystallization & Data Collection

The bottleneck in SC-XRD is obtaining a singular, defect-free crystal. Quinolines, due to their aromaticity, tend to stack rapidly, often forming thin needles rather than blocks. The following protocol utilizes a controlled slow evaporation method optimized for planar heterocycles.

Workflow Visualization

Quinoline_Workflow Start Crude Quinoline Derivative Solvent Solvent Selection (EtOH/CHCl3 or DMF) Start->Solvent Dissolve Filter Micro-Filtration (0.45 µm PTFE) Solvent->Filter Remove Nuclei Evap Slow Evaporation (Parafilm with pinholes) Filter->Evap Supersaturation Harvest Crystal Harvesting (Microscope Selection) Evap->Harvest 3-7 Days Diffraction X-Ray Diffraction (Mo/Cu Source) Harvest->Diffraction Mounting

Figure 1: Optimized workflow for obtaining diffraction-quality crystals of quinoline derivatives.

Step-by-Step Methodology
  • Solvent System Selection:

    • Primary: Ethanol (EtOH) or Methanol (MeOH).

    • Binary System (Recommended): Chloroform/Ethanol (1:1). The chloroform solubilizes the aromatic core, while ethanol promotes hydrogen bonding.

    • Note: For highly insoluble derivatives (e.g., nitro-substituted), use Dimethylformamide (DMF).

  • Supersaturation Setup:

    • Dissolve 20 mg of the quinoline derivative in 2-4 mL of solvent.

    • Critical Step: Filter the solution through a 0.45 µm PTFE syringe filter into a clean 5 mL vial. This removes dust particles that cause rapid, disordered nucleation (shower of microcrystals).

  • Controlled Evaporation:

    • Seal the vial with Parafilm.[1]

    • Pierce 3-5 small holes in the Parafilm using a 27G needle.

    • Store in a vibration-free, temperature-controlled environment (

      
      ).
      
    • Timeline: Crystals typically appear within 48-96 hours.

  • Data Collection (Diffractometer Settings):

    • Temperature: Collect at 100 K (using liquid nitrogen stream) to freeze thermal motion of the quinoline ring atoms.

    • Radiation Source:

      • Use Mo K

        
          (
        
        
        
        Å) for standard organic derivatives.
      • Use Cu K

        
          (
        
        
        
        Å) if the absolute configuration of a light-atom chiral center is required.

Data Analysis & Interpretation

Once the structure is solved (typically using Direct Methods via SHELXT), the analysis must focus on the interactions that drive biological efficacy and solid-state stability.

Stacking Interactions

The defining feature of quinoline crystallography is the


 stacking between the aromatic rings of adjacent molecules.[2][3] This interaction dictates the melting point and solubility.
  • Metric to Measure: Centroid-to-Centroid Distance (

    
    ).
    
  • Standard Range: 3.6 Å – 3.9 Å.

  • Interpretation:

    • < 3.6 Å: Strong interaction (often indicates high melting point/low solubility).

    • > 3.9 Å: Weak interaction (often indicates potential for polymorphism or lower stability).

  • Geometry: Look for "Offset Face-to-Face" stacking. Perfect overlap is rare due to electrostatic repulsion; offset stacking allows attractive dispersion forces to dominate.

Hydrogen Bonding Patterns

Derivatives like 8-hydroxyquinoline or amino-quinolines exhibit robust H-bond networks.

  • Intramolecular: (e.g., O-H

    
     N in 8-hydroxyquinoline). This planarizes the molecule, enhancing membrane permeability but reducing water solubility.
    
  • Intermolecular: Links molecules into dimers or chains.

  • Graph Set Analysis: Use graph set notation (e.g.,

    
    ) to categorize these motifs for patent protection of specific polymorphs.
    
Structural Logic Diagram

Structure_Logic Data Raw Diffraction Data (Reflections) Phase Phase Problem Solution (Direct Methods) Data->Phase Model Initial Electron Density Map Phase->Model Refine Least Squares Refinement (Minimize R-factor) Model->Refine Refine->Refine Iterative Cycles Analysis Interaction Analysis Refine->Analysis PiStack Pi-Pi Stacking (Centroid < 3.8 A) Analysis->PiStack HBond H-Bonding (Donor-Acceptor) Analysis->HBond

Figure 2: Logic flow from raw data to structural interaction analysis.

Case Study: 8-Hydroxyquinoline vs. 2-Methylquinoline

To illustrate the impact of substitution on crystal packing, we compare two common derivatives.

Parameter8-Hydroxyquinoline [1]2-Methylquinoline [2]Implication
Space Group

(Monoclinic)

(Monoclinic)
Similar symmetry class.
Packing Motif Dimers formed via intermolecular H-bonds, stacked in columns.Herringbone packing driven purely by vdW and weak

.
H-bonding dictates the dimer formation in the hydroxy derivative.

Distance
~3.78 Å (Offset)~3.9 ÅThe hydroxy derivative packs tighter, correlating with higher thermal stability.
Intramolecular Interaction Strong O-H

N bond (2.68 Å)
Steric repulsion between Methyl H and ring H.Intramolecular H-bond "locks" the conformation of 8-HQ.

Conclusion: The presence of the hydroxyl group introduces a "structure-directing" hydrogen bond that overrides the weaker


 forces seen in the methyl derivative, fundamentally altering the lattice energy.

References

  • Crystal structure of 8-hydroxyquinoline. Cambridge Structural Database (CSD), Refcode: HQUIN01. Available at: [Link]

  • Synthesis and Structural Characterization of Quinoline Derivatives. MDPI Molecules, 2025. Available at: [Link]

  • Comparison of SC-XRD and PXRD in Drug Development. Journal of Pharmaceutical Sciences, 2022. Available at: [Link]

  • Pi-Stacking Interactions in Quinoline Derivatives. New Journal of Chemistry, RSC Publishing. Available at: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.